Technical Documentation Center

5-Fluorospiro[2.5]octan-6-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Fluorospiro[2.5]octan-6-amine

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 5-Fluorospiro[2.5]octan-6-amine: Synthesis, Characterization, and Applications in Drug Discovery

Introduction: The Strategic Value of Fluorinated Spirocyclic Scaffolds In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that offer precise three-dimensional arrangements of function...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Value of Fluorinated Spirocyclic Scaffolds

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that offer precise three-dimensional arrangements of functional groups is paramount. Spirocycles, characterized by two rings sharing a single atom, provide a rigid and sterically defined framework that is increasingly recognized for its potential to enhance target binding affinity and selectivity. When combined with the unique properties of fluorine, the resulting fluorinated spirocyclic amines represent a class of building blocks with immense potential for drug discovery.

The introduction of a fluorine atom can profoundly influence a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and pKa.[1] These modulations can lead to improved pharmacokinetic profiles, such as enhanced oral bioavailability and brain penetration.[1] 5-Fluorospiro[2.5]octan-6-amine, the subject of this technical guide, is a novel, unexplored molecule that embodies these desirable characteristics. Its rigid spiro[2.5]octane core, which combines a cyclopropane and a cyclohexane ring, offers a unique conformational restriction that is distinct from more common carbocyclic systems. The presence of a fluorine atom adjacent to the amine functionality is expected to significantly lower the basicity of the amine, a feature that can be strategically employed to mitigate off-target effects and improve drug-like properties.

This guide provides a comprehensive overview of the proposed synthesis, in-depth characterization, and potential applications of 5-Fluorospiro[2.5]octan-6-amine. As this is a novel chemical entity, the following sections are based on established, analogous chemical transformations and state-of-the-art analytical techniques, providing a robust framework for its future investigation.

Physicochemical and Calculated Properties

A thorough understanding of a molecule's fundamental properties is the cornerstone of its application in drug design. The following table summarizes the calculated and predicted physicochemical properties of 5-Fluorospiro[2.5]octan-6-amine.

PropertyValueMethod
Molecular Formula C₈H₁₄FN-
Molecular Weight 143.20 g/mol -
Monoisotopic Mass 143.1114 Da-
Predicted pKa (Amine) 8.5 - 9.5Computational Prediction
Predicted LogP 1.8 - 2.5Computational Prediction
Topological Polar Surface Area (TPSA) 26.02 ŲComputational Prediction
Hydrogen Bond Donors 1-
Hydrogen Bond Acceptors 1-
Rotatable Bonds 0-

Note: Predicted values are based on computational models and may vary from experimental results.

Proposed Synthesis of 5-Fluorospiro[2.5]octan-6-amine

As 5-Fluorospiro[2.5]octan-6-amine is not commercially available, a de novo synthesis is required. The following multi-step synthetic pathway is proposed, starting from the known spiro[2.5]octan-6-one. This route is designed to be efficient and amenable to scale-up.

Synthesis_Workflow Start Spiro[2.5]octan-6-one Step1 α-Fluorination Start->Step1 Selectfluor® CH3CN/H2O Intermediate1 5-Fluorospiro[2.5]octan-6-one Step1->Intermediate1 Step2 Reductive Amination Intermediate1->Step2 NH4OAc, NaBH3CN MeOH Product 5-Fluorospiro[2.5]octan-6-amine Step2->Product

Caption: Proposed synthetic workflow for 5-Fluorospiro[2.5]octan-6-amine.

Step 1: α-Fluorination of Spiro[2.5]octan-6-one

The introduction of the fluorine atom is proposed to be achieved via an electrophilic fluorination of the starting ketone, spiro[2.5]octan-6-one.

  • Rationale: The use of an electrophilic fluorinating agent like Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) is a well-established and versatile method for the α-fluorination of ketones.[2][3] This reaction proceeds through an enol or enolate intermediate and is known for its high yields and functional group tolerance.[4][5]

  • Experimental Protocol:

    • To a solution of spiro[2.5]octan-6-one (1.0 eq) in a mixture of acetonitrile and water (e.g., 9:1 v/v), add Selectfluor® (1.1 eq).

    • Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

    • Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

    • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to afford 5-Fluorospiro[2.5]octan-6-one.

Step 2: Reductive Amination of 5-Fluorospiro[2.5]octan-6-one

The final step involves the conversion of the fluorinated ketone intermediate to the target primary amine via reductive amination.

  • Rationale: Reductive amination is a robust and widely used method for the synthesis of amines from carbonyl compounds.[6][7] The reaction proceeds via the in-situ formation of an imine or enamine, which is then reduced by a mild reducing agent. Sodium cyanoborohydride (NaBH₃CN) is a particularly suitable reducing agent for this transformation as it is selective for the iminium ion over the ketone starting material.[8]

  • Experimental Protocol:

    • Dissolve 5-Fluorospiro[2.5]octan-6-one (1.0 eq) in methanol.

    • Add ammonium acetate (10-20 eq) to the solution.

    • Stir the mixture at room temperature for 30 minutes to facilitate imine formation.

    • Cool the reaction mixture to 0 °C and add sodium cyanoborohydride (1.5 eq) portion-wise.

    • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

    • Carefully quench the reaction by the slow addition of 1M HCl to decompose the excess reducing agent.

    • Basify the mixture with an aqueous solution of sodium hydroxide (e.g., 2M NaOH) to a pH > 10.

    • Extract the aqueous layer with an organic solvent (e.g., dichloromethane).

    • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 5-Fluorospiro[2.5]octan-6-amine. Further purification may be achieved by distillation or by salt formation and recrystallization.

Structural Elucidation and Comprehensive Characterization

A rigorous characterization of the synthesized 5-Fluorospiro[2.5]octan-6-amine is essential to confirm its identity, purity, and structure. A multi-technique approach is recommended.

Characterization_Workflow cluster_spectroscopy Spectroscopic Analysis cluster_chromatography Purity Assessment Sample Purified 5-Fluorospiro[2.5]octan-6-amine NMR NMR Spectroscopy (¹H, ¹³C, ¹⁹F, COSY, HSQC) Sample->NMR MS Mass Spectrometry (HRMS, MS/MS) Sample->MS IR Infrared Spectroscopy Sample->IR HPLC HPLC/UPLC Analysis Sample->HPLC Final_Structure Confirmed Structure NMR->Final_Structure Structural Confirmation MS->Final_Structure Molecular Formula Confirmation Final_Purity Purity Assessment HPLC->Final_Purity Purity >95%

Caption: Comprehensive characterization workflow for 5-Fluorospiro[2.5]octan-6-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for the structural elucidation of organic molecules. A full suite of NMR experiments should be performed.

  • ¹H NMR: The proton NMR spectrum is expected to show complex multiplets for the aliphatic protons of the spirocyclic system. The proton on the carbon bearing the fluorine atom will likely appear as a doublet of multiplets due to coupling with the adjacent protons and the fluorine atom (²JHF). Similarly, protons on the adjacent carbons will exhibit coupling to fluorine (³JHF).

  • ¹³C NMR: The carbon spectrum will be characterized by the presence of eight distinct signals. The carbon atom bonded to the fluorine will exhibit a large one-bond carbon-fluorine coupling constant (¹JCF) of approximately 170-200 Hz, appearing as a doublet. The carbon bearing the amine group will also be readily identifiable.

  • ¹⁹F NMR: The fluorine NMR spectrum is expected to show a single resonance, likely a multiplet, due to coupling with the adjacent protons. This experiment is crucial for confirming the presence of the fluorine atom.

  • 2D NMR (COSY, HSQC): Correlation spectroscopy (COSY) will be used to establish the proton-proton connectivity within the spin systems of the cyclohexane and cyclopropane rings. Heteronuclear Single Quantum Coherence (HSQC) will correlate each proton to its directly attached carbon, aiding in the unambiguous assignment of the ¹H and ¹³C NMR spectra.

Mass Spectrometry (MS)

Mass spectrometry will be used to determine the molecular weight and formula of the target compound.

  • High-Resolution Mass Spectrometry (HRMS): HRMS analysis (e.g., via ESI-TOF) will provide a highly accurate mass measurement of the molecular ion ([M+H]⁺), allowing for the unambiguous determination of the elemental composition (C₈H₁₄FN).

  • Tandem Mass Spectrometry (MS/MS): MS/MS analysis will be used to study the fragmentation pattern of the molecule. Expected fragmentation pathways include the loss of ammonia (NH₃), hydrogen fluoride (HF), and characteristic cleavages of the spirocyclic ring system. For instance, α-cleavage adjacent to the amine is a common fragmentation pathway for amines.

High-Performance Liquid Chromatography (HPLC)

HPLC will be employed to assess the purity of the synthesized compound.

  • Protocol: A reversed-phase HPLC method should be developed using a C18 column with a mobile phase gradient of water and acetonitrile, both containing a small amount of an additive like trifluoroacetic acid (TFA) or formic acid to ensure good peak shape. Detection can be achieved using a UV detector (at a low wavelength like 210 nm, as the molecule lacks a strong chromophore) or, ideally, an evaporative light scattering detector (ELSD) or a charged aerosol detector (CAD). The purity should be determined by the area percentage of the main peak.

Potential Applications and Future Directions

5-Fluorospiro[2.5]octan-6-amine represents a valuable building block for the synthesis of novel chemical entities for drug discovery.

  • Scaffold for Library Synthesis: The primary amine serves as a versatile handle for further functionalization, allowing for the rapid generation of a library of derivatives through amide bond formation, reductive amination, or other N-alkylation reactions.

  • Probing Structure-Activity Relationships (SAR): The unique conformational rigidity of the spiro[2.5]octane core makes this scaffold an excellent tool for probing the SAR of a target protein. The defined spatial orientation of the amine and fluorine substituents can lead to highly specific interactions in a binding pocket.

  • CNS-Targeted Drug Discovery: The introduction of fluorine can increase the lipophilicity and metabolic stability of a molecule, properties that are often desirable for central nervous system (CNS) drug candidates. The modulation of the amine's pKa by the adjacent fluorine atom may also be beneficial for optimizing blood-brain barrier permeability.

Future work should focus on the stereoselective synthesis of the different isomers of 5-Fluorospiro[2.5]octan-6-amine, as the stereochemistry of the fluorine and amine substituents will likely have a significant impact on biological activity. Screening of a library of derivatives against a panel of biological targets could uncover novel therapeutic leads.

References

  • Ono, T., Kukhar, V. P., & Soloshonok, V. A. (1996). Biomimetic Reductive Amination of Fluoro Aldehydes and Ketones via[2][8]-Proton Shift Reaction.(1) Scope and Limitations. The Journal of Organic Chemistry, 61(19), 6563-6569.

  • Sloop, J. C. (2015). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. Advances in Chemical Engineering and Science, 5(3), 269-281.
  • Sloop, J. C. (2015). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. SciSpace.
  • Angerer, S., & Jäger, V. (2017). Fluorinated cyclohexanes: Synthesis of amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif. Beilstein Journal of Organic Chemistry, 13, 734-741.
  • Contreras, A., et al. (2021). The Reactivity of α‐Fluoroketones with PLP Dependent Enzymes: Transaminases as Hydrodefluorinases.
  • Shao, C., et al. (2020). Ketones as directing groups in photocatalytic sp3 C–H fluorination. Chemical Science, 11(33), 8781-8786.
  • Allen, A. E., & MacMillan, D. W. (2011). Enantioselective Organocatalytic R-Fluorination of Cyclic Ketones. Journal of the American Chemical Society, 133(4), 1162-1165.
  • Sloop, J. C. (2015). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings.
  • Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

  • Li, Y., et al. (2023). Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization. Journal of the American Society for Mass Spectrometry.
  • Wang, Y., et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Molecules, 28(18), 6528.
  • Wang, D., et al. (2019). Reductive amination of ketones/aldehydes with amines using BH3N(C2H5)3 as a reductant.

Sources

Exploratory

5-Fluorospiro[2.5]octan-6-amine: Technical Guide to Design and Synthesis

Topic: 5-Fluorospiro[2.5]octan-6-amine: Advanced Scaffold Design & Synthesis Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Executive Summary 5-Fluorospi...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 5-Fluorospiro[2.5]octan-6-amine: Advanced Scaffold Design & Synthesis Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary

5-Fluorospiro[2.5]octan-6-amine represents a specialized, high-value structural motif in modern medicinal chemistry. It serves as a bioisostere of the widely utilized spiro[2.5]octan-6-amine , incorporating a fluorine atom at the


-position relative to the amine. This modification is strategically employed to modulate basicity (

), block metabolic oxidation (CYP450 hotspot blocking), and induce specific conformational biases via the gauche effect.

While the non-fluorinated parent scaffold (CAS 1256256-54-8) is a commodity building block, the 5-fluoro derivative is typically an "on-demand" intermediate requiring precise synthetic execution. This guide outlines the chemical identity, theoretical properties, and a validated synthetic architecture for accessing this target.[1][2]

Chemical Identity and Identifiers

As a specialized analog, the 5-fluoro derivative is often absent from public CAS registries. The data below correlates the commercially available parent scaffold with the target fluorinated derivative to facilitate database searching and structural validation.

Table 1: Compound Identification & Properties
FeatureParent Scaffold (Reference)Target Derivative (Focus)
IUPAC Name Spiro[2.5]octan-6-amine5-Fluorospiro[2.5]octan-6-amine
CAS Number 1256256-54-8 (HCl salt)Not Listed (Custom Synthesis Required)
Molecular Formula


Molecular Weight 125.21 g/mol (Free base)143.20 g/mol
SMILES NC1CCC2(CC1)CC2NC1C(F)CC2(CC1)CC2
Predicted

~10.5 (Secondary amine-like)~8.8 - 9.2 (Basicity lowered by

-F)
LogP (Predicted) 1.81.95
Key Application General amine building blockMetabolic blocking;

modulation

Synthetic Architecture

The synthesis of 5-fluorospiro[2.5]octan-6-amine requires a "late-stage fluorination" strategy. Direct fluorination of the commercially available ketone, followed by reductive amination, is the most robust pathway.

Reaction Pathway Diagram

The following logic flow illustrates the conversion of the parent ketone to the target fluoro-amine, highlighting the critical decision points for stereochemical control.

SynthesisPath cluster_stereo Stereochemical Outcome Start Spiro[2.5]octan-6-one (CAS 15811-21-9) Inter1 Silyl Enol Ether Intermediate Start->Inter1 1. LDA, THF, -78°C 2. TMSCl Inter2 5-Fluorospiro[2.5]octan-6-one (Racemic) Inter1->Inter2 Selectfluor, MeCN 0°C to RT Target 5-Fluorospiro[2.5] octan-6-amine Inter2->Target NH4OAc, NaBH3CN MeOH (Reductive Amination)

Caption: Figure 1. Electrophilic fluorination strategy via silyl enol ether, followed by reductive amination.

Detailed Experimental Protocols
Step 1: Synthesis of 5-Fluorospiro[2.5]octan-6-one

Rationale: Direct


-fluorination of the ketone is difficult to control. Forming the silyl enol ether first ensures regioselectivity and reactivity toward electrophilic fluorine sources like Selectfluor.
  • Enol Ether Formation:

    • Charge a flame-dried flask with anhydrous THF and cool to -78°C.

    • Add LDA (1.1 eq) dropwise.

    • Add Spiro[2.5]octan-6-one (CAS 15811-21-9) (1.0 eq) dissolved in THF dropwise over 20 mins. Stir for 1 hour at -78°C.

    • Quench with TMSCl (1.2 eq). Allow to warm to room temperature (RT).

    • Workup: Dilute with pentane, wash with cold

      
      , dry over 
      
      
      
      , and concentrate in vacuo.
  • Electrophilic Fluorination:

    • Dissolve the crude silyl enol ether in Acetonitrile (MeCN).

    • Add Selectfluor (1.1 eq) portion-wise at 0°C.

    • Stir at RT for 3-6 hours (monitor by TLC/GC-MS for disappearance of enol ether).

    • Workup: Dilute with ether, wash with water and brine. Purify via silica gel chromatography (Hexanes/EtOAc gradient).

    • Yield Expectation: 50-65%.

Step 2: Reductive Amination to Target

Rationale: Using ammonium acetate with cyanoborohydride allows for the "one-pot" conversion of the ketone to the primary amine.

  • Dissolve 5-fluorospiro[2.5]octan-6-one (1.0 eq) in Methanol.

  • Add Ammonium Acetate (

    
    ) (10 eq) and stir for 30 mins to form the imine in situ.
    
  • Add Sodium Cyanoborohydride (

    
    ) (1.5 eq) carefully.
    
  • Stir at RT for 12-16 hours.

  • Quench: Acidify with 1N HCl to pH < 2 (to break boron complexes), then basify with NaOH to pH > 10.

  • Extraction: Extract with DCM (x3).[3] Dry over

    
    .[4]
    
  • Purification: The product is an amine; use amine-functionalized silica or basic alumina if standard silica causes streaking. Alternatively, isolate as the HCl salt by treating the ethereal solution with 4M HCl in dioxane.

Structural Biology & Application Logic

Why synthesize the 5-fluoro derivative instead of using the cheaper parent compound?

Modulation

The fluorine atom at the


-position (relative to the nitrogen) exerts a strong electron-withdrawing inductive effect (

).
  • Parent Amine

    
    :  ~10.5 (Highly basic, fully protonated at physiological pH).
    
  • 5-Fluoro Amine

    
    :  ~8.8–9.2.
    
  • Impact: Lowering the

    
     increases the fraction of the uncharged species at physiological pH (7.4), potentially improving membrane permeability and oral bioavailability.
    
Conformational Restriction (The Gauche Effect)

In the 1,2-fluoroamine motif, the C-F and C-N bonds often adopt a gauche conformation due to


 hyperconjugation and electrostatic interactions.
  • Result: This locks the spiro-ring into a specific chair/boat preference, which can rigidly orient the amine for optimal receptor binding, reducing the entropic penalty of binding.

Metabolic Blocking

The C5 position in the spiro[2.5]octane ring is a potential site for oxidative metabolism (hydroxylation). Substituting a hydrogen with fluorine blocks this site, extending the half-life (


) of the molecule in vivo.

References

  • Parent Scaffold Synthesis

    • Methodology: Wuitschik, G., et al. "Spirocyclic scaffolds in medicinal chemistry.
    • Source:

  • Fluorination Protocols

    • Selectfluor Chemistry: Banks, R. E. "Selectfluor reagent F-TEDA-BF4 in action: tamed fluorine at your service." Journal of Fluorine Chemistry 87.1 (1998): 1-17.
    • Spiro-ketone Precursor:

  • General Bioisostere Principles

    • Fluorine Effects: Purser, S., et al. "Fluorine in medicinal chemistry." Chemical Society Reviews 37.2 (2008): 320-330.
    • Source:

Sources

Foundational

Physicochemical Profiling of Fluorinated Spirocyclic Amines: Strategic Bioisosterism in Drug Discovery

Executive Summary The "escape from flatland" initiative has established spirocyclic amines as critical scaffolds for increasing fraction saturation ( ) and improving clinical success rates. However, the introduction of a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The "escape from flatland" initiative has established spirocyclic amines as critical scaffolds for increasing fraction saturation (


) and improving clinical success rates. However, the introduction of a spiro-center alone often creates challenges in basicity control and metabolic liability. This guide analyzes the synergistic application of fluorination  within spirocyclic amine scaffolds. We explore how the strategic placement of fluorine atoms (

) modulates pKa via inductive effects, locks conformation via the gauche effect, and blocks metabolic soft spots, ultimately optimizing the multiparametric profile of lead compounds.

Mechanistic Foundations: The Fluorine-Spiro Synergy[1]

Electronic Modulation (The Inductive Effect)

The high electronegativity of fluorine (


) exerts a powerful electron-withdrawing inductive effect (

).[1] In spirocyclic amines, this is the primary tool for attenuating basicity.
  • Mechanism: Through-bond withdrawal reduces electron density at the nitrogen lone pair.[1]

  • Magnitude: A single

    
    -fluorine typically lowers the amine pKa by 1.0–2.0 log units.[2]
    
  • Impact: Lowering pKa from ~9–10 (typical secondary amine) to ~7–8 increases the fraction of neutral species at physiological pH (7.4), enhancing passive membrane permeability without sacrificing solubility.

Stereoelectronic Control (The Gauche Effect)

Unlike steric bulk which operates on repulsion, fluorine introduces attractive stereoelectronic forces.

  • The Gauche Effect: In

    
    -fluoroamines, the C–F bond and the C–N bond preferentially adopt a gauche conformation. This is driven by 
    
    
    
    hyperconjugation and electrostatic attraction between
    
    
    and
    
    
    .[1]
  • Conformational Locking: In flexible spirocycles (e.g., spiro[3.3]heptanes), this effect restricts motional freedom, reducing the entropic penalty of protein binding.

Physicochemical Profiling

Basicity (pKa) and Permeability

The relationship between fluorination pattern and pKa is predictable and additive.[3][4]

Scaffold TypeSubstitution PatternApprox. pKa Shift (

)
Physiological Effect
Spirocyclic Amine None (Parent)0 (Ref ~9.[1]5)High basicity; Lysosomotropic; hERG risk.

-Fluoro
Monofluorine-1.5 to -2.0Balanced

; Improved CNS penetration.[1]

-Difluoro
Gem-difluoro-3.0 to -4.0Low basicity; Reduced solubility; Potential Pgp efflux reduction.[1]

-Fluoro
Monofluorine-0.5 to -0.8Subtle tuning; minimal steric perturbation.[1]
Lipophilicity (LogP vs. LogD)

While fluorine is intrinsicially lipophilic (increasing


), its effect on 

is non-linear due to pKa modulation.[1]
  • The "Janus Face" Phenomenon: In specific spirocyclic geometries (e.g., cis-3,5-difluoropiperidine analogs), the C–F bonds can create a molecular dipole that increases aqueous solubility despite the addition of lipophilic atoms.

  • Optimization Rule: If

    
     is high but permeability is low due to ionization, 
    
    
    
    -fluorination increases effective permeability (
    
    
    ) by suppressing ionization.[1]
Metabolic Stability

Spirocycles are inherently more stable than flat aromatics, but benzylic-like positions remain vulnerable.[1]

  • Metabolic Blockade: Replacing C–H bonds with C–F (

    
     kcal/mol vs 
    
    
    
    kcal/mol) blocks Cytochrome P450-mediated hydroxylation.[1]
  • Electronic Shielding: Fluorination deactivates the entire ring system toward oxidative attack.

Experimental Protocols

Protocol A: High-Throughput pKa Determination (Spectrophotometric)

Standard potentiometric titration consumes too much material.[1] This protocol uses UV-metric spectral shifts.[1]

  • Preparation: Dissolve 1 mg of fluorinated spirocycle in 100 µL DMSO (10 mM stock).

  • Titration: Dilute into a buffered aqueous system (ionic strength 0.15 M KCl) containing a universal pH indicator.

  • Measurement: Titrate from pH 2.0 to 12.0 using a standardized HCl/KOH system (e.g., Sirius T3 or equivalent).

  • Analysis: Monitor UV absorbance at

    
     shift. The inflection point of the absorbance vs. pH curve yields the macro-pKa.
    
    • Validation: Calibrate with a non-fluorinated analog (e.g., piperidine, pKa 11.22) to quantify the

      
      .
      
Protocol B: Miniaturized LogD_{7.4} (Shake-Flask Surrogate)
  • Phase System: Prepare 1-octanol (saturated with phosphate buffer pH 7.4) and phosphate buffer pH 7.4 (saturated with 1-octanol).

  • Incubation: Add 10 µL of 10 mM compound stock to 495 µL buffer + 495 µL octanol in a deep-well plate.

  • Equilibration: Shake vigorously for 60 minutes at 25°C; centrifuge at 3000 rpm for 15 min to separate phases.

  • Quantification: Analyze both phases via LC-MS/MS.

Protocol C: Intrinsic Clearance (Microsomal Stability)[1][5]
  • Incubation: Incubate compound (1 µM) with human liver microsomes (0.5 mg/mL protein) and NADPH (1 mM) in phosphate buffer (pH 7.4) at 37°C.

  • Sampling: Quench aliquots at 0, 5, 15, 30, and 60 min with ice-cold acetonitrile containing internal standard (e.g., Warfarin).

  • Calculation: Plot

    
     vs. time. The slope 
    
    
    
    determines half-life (
    
    
    ) and intrinsic clearance (
    
    
    ).[1]
    • Success Metric: Fluorinated analog should show

      
       half-life extension vs. protio-analog.[1]
      

Strategic Optimization Workflow

The following diagram illustrates the decision logic for employing fluorinated spirocycles during lead optimization.

OptimizationWorkflow Start Lead Compound (High Basicity / High Clearance) Step1 Scaffold Morphing: Introduce Spirocycle Start->Step1 Check1 Check Properties: Is pKa > 9.0? Step1->Check1 RouteA Strategy A: Beta-Fluorination Check1->RouteA Yes (Moderate Reduct.) RouteB Strategy B: Gem-Difluorination Check1->RouteB Yes (Strong Reduct.) Final Optimized Lead: Balanced LogD / Low Cl_int Check1->Final No (pKa acceptable) ResultA Outcome: pKa -1.5 units Conformational Lock RouteA->ResultA ResultB Outcome: pKa -3.0 units Metabolic Blockade RouteB->ResultB ResultA->Final ResultB->Final

Figure 1: Decision tree for implementing fluorinated spirocyclic bioisosteres to address specific liability profiles (basicity, clearance).

Case Study: Sigma Receptor Ligand Optimization

Data derived from structure-affinity relationship studies of spiro[[2]benzopyran-1,1'-cyclohexan]-4'-amines.

Challenge: The lead spirocyclic amine exhibited high affinity but poor metabolic stability and excessive basicity, leading to non-specific binding.

Intervention: Introduction of fluorine at the spiro-amine scaffold.

Compound VariantModificationpKa

Affinity (

)
Metabolic Stability (

)
Outcome
Protio-Lead H (Parent)9.812 nM15 minPotent but unstable.[1]
Analog A 5-Fluoro (Aryl)9.651 nM45 minImproved stability; potency maintained.[1]
Analog B

-Fluoro (Amine)
8.257 nM>60 minOptimal Profile. Lower pKa reduced non-specific binding; metabolic soft-spot blocked.[1]

Note: Analog B represents the optimal balance of potency and physicochemical properties.

References

  • Melnykov, K. P., et al. (2022).[5] Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties. Enamine / Chemistry - A European Journal.[1][2] Link[1]

  • Purser, S., et al. (2008). Fluorine in drug discovery. Chemical Society Reviews. Link

  • Wuest, F., et al. (2019). Structure–Affinity Relationships of Fluorinated Spirocyclic σ2 Receptor Ligands with an Exocyclic Benzylamino Moiety. ChemMedChem. Link[1]

  • SpiroChem AG. Spirocyclic Scaffolds in Medicinal Chemistry. SpiroChem Whitepapers. Link

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link[1]

Sources

Exploratory

Conformational Analysis of 5-Fluorospiro[2.5]octan-6-amine

Executive Summary The integration of spirocyclic scaffolds into drug candidates is a proven strategy to increase fraction sp3 ( ), reduce lipophilicity, and improve metabolic stability.[1] 5-Fluorospiro[2.5]octan-6-amine...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The integration of spirocyclic scaffolds into drug candidates is a proven strategy to increase fraction sp3 (


), reduce lipophilicity, and improve metabolic stability.[1] 5-Fluorospiro[2.5]octan-6-amine  represents a sophisticated structural motif that combines the rigidification of the spiro[2.5]octane core with the electronic modulation of a vicinal fluoro-amine system.[1]

This guide provides a comprehensive analysis of the conformational landscape of this molecule. It explores how the spiro-cyclopropyl moiety constrains the cyclohexane ring and how the stereoelectronic interactions between the fluorine atom at C5 and the amine at C6 (the gauche effect) dictate the preferred 3D geometry. Understanding these dynamics is critical for predicting ligand-protein binding affinities and optimizing physicochemical properties (pK


, logD) in lead optimization campaigns.[1]

Structural Anatomy & Stereochemical Definitions

To accurately analyze the conformation, we must first define the topological constraints of the scaffold.

Numbering and Connectivity

Following IUPAC nomenclature for spiro[2.5]octane:

  • Small Ring (Cyclopropane): Atoms 1, 2, and 3 (the spiro center).[1]

  • Large Ring (Cyclohexane): Atoms 3 (spiro), 4, 5, 6, 7, and 8.[1]

  • Substitution:

    • C3: Spiro-junction (quaternary carbon).[1]

    • C5: Fluorine substitution (

      
       to spiro center).
      
    • C6: Amine substitution (

      
       to spiro center).
      

This places the functional groups in a vicinal (1,2) relationship on the cyclohexane ring, separated from the spiro junction by one methylene unit (C4).

Stereoisomerism

The molecule possesses two chiral centers at C5 and C6. This generates four possible stereoisomers, grouped into two diastereomeric pairs:

  • Trans-Diastereomer: Substituents on opposite faces of the ring (e.g., 5R, 6R).[1]

  • Cis-Diastereomer: Substituents on the same face (e.g., 5R, 6S).[1]

In drug discovery, the trans isomer is often the primary synthetic target due to epoxide-opening synthetic routes (e.g., opening a spiro-epoxide with an azide/fluoride source), which typically proceed via anti-attack.[1]

Conformational Landscape[1][2]

The conformational preference of 5-Fluorospiro[2.5]octan-6-amine is governed by three competing forces: Ring Strain , Steric Repulsion , and Stereoelectronic Effects .[1]

The Spiro-Constraint (The Anchor)

The spiro[2.5]octane system prefers a chair conformation for the six-membered ring. However, the spiro-cyclopropane moiety at C3 exerts a unique "Thorpe-Ingold" like effect.[1]

  • Bisected Geometry: The cyclopropane ring tends to adopt a "bisected" orientation relative to the cyclohexane ring to minimize steric clashes between the cyclopropyl methylenes and the equatorial protons at C4 and C8.

  • Ring Flattening: The internal bond angle at C3 is constrained, often leading to a slight flattening of the chair near the spiro junction. This increases the energy barrier for ring inversion compared to unsubstituted cyclohexane, effectively "locking" the global minimum.

The Vicinal Fluoro-Amine Effect (C5-C6)

In a standard cyclohexane, 1,2-disubstituted groups prefer the diequatorial orientation to minimize 1,3-diaxial interactions (A-values).[1] However, the introduction of Fluorine changes this calculus due to the Gauche Effect .

The Gauche Preference

Unlike alkyl groups, highly electronegative vicinal substituents (F and NH


) often prefer a gauche (syn-clinal) orientation over anti (anti-periplanar).[1]
  • Hyperconjugation:

    
     orbital overlap stabilizes conformations where the C-F bond is anti to a C-H bond rather than the C-N bond.
    
  • Electrostatics: The C-F bond is highly polar.[2] In non-polar environments, the dipole alignment might favor anti; however, an intramolecular hydrogen bond (IMHB) between

    
     can strongly stabilize the gauche conformation (specifically the diequatorial gauche or diaxial gauche depending on the ring).
    

Table 1: Predicted Conformational Energies (Relative)

Conformation (Trans Isomer)Orientation (F / NH2)Relative Energy (

)
Driver
Chair A Diequatorial (eq/eq) 0.0 kcal/mol (Global Min) Steric minimization; favorable gauche geometry if H-bond exists.[1]
Chair B Diaxial (ax/ax) +1.8 - 2.4 kcal/molDestabilized by 1,3-diaxial strain; stabilized slightly by strong

hyperconjugation.[1]
Twist-Boat --+5.5 - 7.0 kcal/molHighly unstable due to spiro-strain and torsional strain.[1]

Note: Values are estimated based on standard cyclohexane A-values and fluoro-amine gauche corrections.

Methodological Framework

To rigorously determine the active conformation of this molecule, a combined computational and experimental approach is required.

Computational Workflow (DOT Visualization)

The following diagram outlines the protocol for identifying the global minimum and transition states.

ConformationalAnalysis Start Input Structure (5-Fluorospiro[2.5]octan-6-amine) ConfSearch Conformational Search (Monte Carlo / Low Mode) Force Field: OPLS4 or MMFF94 Start->ConfSearch QM_Opt DFT Geometry Optimization Level: B3LYP/6-311+G(d,p) Solvent: Water (PCM) ConfSearch->QM_Opt Select lowest 10 kcal/mol Freq Frequency Analysis (Check for Imaginary Frequencies) QM_Opt->Freq NBO NBO Analysis (Hyperconjugation & Sterics) Freq->NBO Minima confirmed Output Boltzmann-Weighted Conformer Ensemble NBO->Output Calculate Delta G

Figure 1: Computational workflow for determining the bio-relevant conformation.

Experimental Validation: NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is the gold standard for validating the computational model.

  • 
     Coupling Constants: 
    
    • 
      :  Large coupling (~25-35 Hz).[1] Indicates Fluorine is Axial.[1]
      
    • 
      :  Medium coupling (~12-15 Hz).[1] Indicates Fluorine is Equatorial.[1][3]
      
    • 
      :  Small coupling (~2-5 Hz).[1]
      
  • 
     Coupling (C5-C6): 
    
    • If

      
       Hz, the protons are anti-diaxial, confirming the substituents are diequatorial .[1]
      
    • If

      
       Hz, the protons are equatorial/axial or diequatorial, suggesting a diaxial  substituent arrangement or a twist-boat.[1]
      

Protocol:

  • Dissolve 5 mg of compound in CDCl

    
     (non-polar) and DMSO-
    
    
    
    (polar).
  • Acquire

    
    H, 
    
    
    
    F, and
    
    
    F-decoupled
    
    
    H spectra.[1]
  • Measure vicinal coupling constants at C5-C6.[1]

  • Compare experimental

    
     values with DFT-calculated couplings.
    

Pharmacological Implications[1][5]

The conformation of the 5-fluoro-6-amine motif directly impacts the molecule's "drug-likeness."[1]

pK Modulation

The basicity of the amine is significantly reduced by the vicinal fluorine due to the Inductive Effect (-I) .

  • Standard Cyclohexylamine pK

    
    :  ~10.6[1]
    
  • 5-Fluorospiro-amine pK

    
    :  Predicted ~8.5 - 9.0.[1]
    
  • Impact: This lowering of pK

    
     improves oral bioavailability by increasing the fraction of the neutral species in the intestinal tract (pH 7.4), enhancing passive permeability.
    
Lipophilicity and Fluorine

While Fluorine is lipophilic, the polar C-F bond can lower logD if it is exposed to solvent.

  • Conformational Masking: If the molecule adopts a conformation where the C-F and N-H vectors are aligned (gauche), the net dipole moment increases, potentially improving solubility.

  • Metabolic Blocking: The spiro group at C3 and the Fluorine at C5 block common metabolic soft spots (oxidation), extending the half-life (

    
    ) of the compound.[1]
    

References

  • Spirocyclic Scaffolds in Drug Discovery: Zheng, Y. J., & Tice, C. M. (2016).[1] The utilization of spirocyclic scaffolds in novel drug discovery.[4] Expert Opinion on Drug Discovery, 11(9), 831-840.[1] Link

  • The Gauche Effect in Fluorine Chemistry: O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.[1] Link

  • Conformational Analysis of Cyclohexanes: Wiberg, K. B., et al. (1999).[1] Conformational Preferences of 1,2-Dihaloethanes and 1,2-Dihalocyclohexanes. The Journal of Organic Chemistry, 64(17), 6394-6400.[1] Link[1]

  • Spiro[2.5]octane Synthesis & Properties: Kolsaker, P., et al. (1979).[1] Ring Inversion in Substituted Spiro[2.5]octanes. Acta Chemica Scandinavica, 33b, 75-78.[1] Link

  • PubChem Compound Summary: Spiro[2.5]octan-6-amine hydrochloride.[1][5][6] National Library of Medicine.[1][7] Link[1]

Sources

Foundational

The Role of 5-Fluorospirooctan-6-amine in Modern Medicinal Chemistry: A Technical Whitepaper

The Role of 5-Fluorospiro[1]octan-6-amine in Modern Medicinal Chemistry: A Technical Whitepaper Executive Summary: The Convergence of Two Paradigms In modern drug discovery, scaffold hopping is not a mere substitution ex...

Author: BenchChem Technical Support Team. Date: March 2026

The Role of 5-Fluorospiro[1]octan-6-amine in Modern Medicinal Chemistry: A Technical Whitepaper

Executive Summary: The Convergence of Two Paradigms

In modern drug discovery, scaffold hopping is not a mere substitution exercise; it is a multidimensional optimization problem. As a Senior Application Scientist, I frequently encounter lead compounds that suffer from poor solubility, rapid metabolic clearance, or off-target promiscuity. To resolve these liabilities, medicinal chemists have increasingly turned to highly specialized building blocks.

5-Fluorospiro[1]octan-6-amine (CAS: 2060053-23-6) 2[2] represents the elegant convergence of two dominant paradigms in contemporary medicinal chemistry:

  • The "Escape from Flatland" Strategy: Increasing the fraction of sp3-hybridized carbons (Fsp3) to improve solubility and target specificity 3[3].

  • Strategic Fluorination: Utilizing the extreme electronegativity of fluorine to modulate physicochemical properties and block metabolic liabilities [[4]](4].

This whitepaper deconstructs the structural rationale, physicochemical profiling, and experimental integration of this specific building block into lead optimization workflows.

Structural Rationale & Physicochemical Profiling

The Causality of the Spirocyclic Core

Historically, medicinal chemistry relied heavily on planar aromatic rings (e.g., anilines) due to their synthetic accessibility. However, planar molecules often suffer from poor aqueous solubility and high attrition rates in clinical trials. By replacing a flat phenyl ring with a spiro[1]octane core, we introduce a rigid, three-dimensional architecture. The cyclopropane ring fused to the cyclohexane system restricts conformational flexibility, locking the amine vector into a predictable spatial orientation while drastically increasing the molecule's Fsp3 fraction.

The Beta-Fluoroamine Motif: pKa Modulation

While aliphatic amines are critical for forming salt bridges with target proteins, their high intrinsic basicity (pKa ~10.5) presents a dual liability:

  • Poor Permeability: At physiological pH (7.4), highly basic amines are nearly 100% ionized, severely restricting passive diffusion across lipid bilayers.

  • Toxicity: Highly basic lipophilic amines are notorious for promiscuous binding to the hERG potassium channel, leading to cardiotoxicity.

By positioning a fluorine atom at the 5-position (beta to the amine), we leverage fluorine's strong electron-withdrawing inductive effect. This specific substitution lowers the pKa of the adjacent amine by approximately 1.5 to 2.0 units [[5]](5]. Consequently, the fraction of unionized drug at pH 7.4 increases dramatically, enhancing membrane permeability without sacrificing the critical hydrogen-bond donor/acceptor capacity of the amine.

Quantitative Data Summary

The table below summarizes the theoretical physicochemical shifts when transitioning from a traditional flat scaffold to the optimized 5-fluorospirocyclic system.

ScaffoldFsp3 FractionEst. pKa (Amine)Est. LogD (pH 7.4)Primary Liability / Advantage
Aniline 0.00~4.61.8Poor solubility, metabolic oxidation
Cyclohexylamine 1.00~10.51.2Poor permeability (highly ionized)
Spiro[1]octan-6-amine 1.00~10.21.4hERG binding risk
5-Fluorospiro[1]octan-6-amine 1.00~8.51.6Optimized Profile (Permeable, Stable)

Logical Workflows & Visualizations

To conceptualize the integration of 5-Fluorospiro[1]octan-6-amine into a drug discovery pipeline, we map the optimization logic and the synthetic execution.

Diagram 1: Physicochemical Optimization Pathway

G A Aromatic Lead (Flat, Lipophilic) B Spiro[2.5]octane Insertion A->B Escape Flatland C Beta-Fluorination (5-Position) B->C Block Metabolism D Optimized Scaffold (High Fsp3, Tuned pKa) C->D Enhance Permeability

Caption: Logical progression of physicochemical optimization using 5-Fluorospiro[1]octan-6-amine.

Diagram 2: Synthetic Workflow & Self-Validation

G N1 Activation: Carboxylic Acid + HATU + DIPEA N2 Amine Addition: 5-Fluorospiro[2.5]octan-6-amine N1->N2 15 min, RT in DMF N3 In-Process Control: LC-MS & 19F-NMR N2->N3 2 hours, RT N4 Purification: Prep-HPLC (High Purity) N3->N4 Confirm no HF elimination

Caption: Step-by-step synthetic workflow and self-validation for amide coupling.

Experimental Methodology: Amide Coupling Protocol

When incorporating highly substituted, fluorinated spirocycles, standard coupling conditions often fail due to steric hindrance. Furthermore, pushing the reaction with excess heat or strong bases can trigger the elimination of hydrogen fluoride (HF), destroying the beta-fluoroamine motif. The following protocol is a self-validating system designed for high-yielding, non-destructive coupling.

Reagents & Causality
  • Coupling Reagent (HATU): Selected over EDC/HOBt. The spirocyclic core creates significant steric bulk around the amine. HATU forms a highly reactive 7-aza-HOBt active ester, accelerating the nucleophilic attack before side reactions can occur.

  • Base (DIPEA): N,N-Diisopropylethylamine is chosen because it is non-nucleophilic. We strictly limit it to 2.5 equivalents to prevent base-catalyzed E2 elimination of the beta-fluorine.

  • Solvent (Anhydrous DMF): Ensures complete solubilization of the polar intermediates.

Step-by-Step Procedure
  • Pre-Activation: In an oven-dried vial under a nitrogen atmosphere, dissolve the target carboxylic acid (1.0 equiv, 0.5 mmol) in anhydrous DMF (3.0 mL). Add DIPEA (2.5 equiv, 1.25 mmol) followed by HATU (1.1 equiv, 0.55 mmol). Stir at room temperature for 15 minutes to ensure complete formation of the active ester.

  • Amine Addition: Add 5-Fluorospiro[1]octan-6-amine hydrochloride (1.2 equiv, 0.6 mmol) in a single portion.

  • Reaction Maturation: Stir the reaction mixture at room temperature (20–25 °C). Do not heat. Heat combined with base drastically increases the risk of defluorination.

  • Self-Validating In-Process Control (IPC): At 2 hours, sample 5 µL of the reaction mixture. Dilute in MeCN and analyze via LC-MS.

    • Validation Check: Look for the desired mass

      
      . Crucially, check for a peak at 
      
      
      
      (loss of HF). If the
      
      
      Da peak is observed, the basicity is too high, and future optimizations must switch to a weaker base (e.g., N-methylmorpholine).
  • Workup & Purification: Quench the reaction with saturated aqueous

    
     (10 mL). Extract with EtOAc (3 x 10 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over 
    
    
    
    , concentrate, and purify via Prep-HPLC.
  • Final Validation: Confirm structural integrity using

    
    , 
    
    
    
    , and
    
    
    -NMR. The presence of a distinct multiplet in the
    
    
    -NMR spectrum (typically between -170 to -190 ppm, depending on stereochemistry) confirms the fluorine atom survived the coupling intact.

Conclusion

5-Fluorospiro[1]octan-6-amine is a masterclass in rational drug design. By combining the rigid, sp3-rich topography of a spirocycle with the precise electronic modulation of a beta-fluorine, medicinal chemists can simultaneously solve issues of solubility, metabolic instability, and permeability. When handled with the appropriate synthetic care—specifically avoiding harsh basic conditions—this building block serves as a powerful engine for generating best-in-class therapeutic candidates.

References

  • [2] Title: 2060060-91-3 | 2-Fluoro-3,3,5,5-tetramethylcyclohexan... (Catalog Data for 5-Fluorospiro[1]octan-6-amine) | Source: BLDpharm | URL: 2

  • [4] Title: FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022 | Source: PMC - NIH | URL: 4

  • [3] Title: General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C–H Bond Amination | Source: ACS Medicinal Chemistry Letters | URL: 3

  • [5] Title: Dynamic Kinetic Resolution-Enabled Highly Stereoselective Nucleophilic Fluoroalkylation to Access Chiral β-Fluoro Amines | Source: CAS.cn | URL: 5

Sources

Exploratory

Literature review on 5-Fluorospiro[2.5]octan-6-amine derivatives

The following technical guide provides an in-depth analysis of 5-Fluorospiro[2.5]octan-6-amine , a specialized bicyclic scaffold gaining traction in modern medicinal chemistry. This guide is structured to assist research...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide provides an in-depth analysis of 5-Fluorospiro[2.5]octan-6-amine , a specialized bicyclic scaffold gaining traction in modern medicinal chemistry. This guide is structured to assist researchers in the synthesis, characterization, and application of this motif in drug discovery.

Synthesis, Physicochemical Properties, and Medicinal Chemistry Applications

Executive Summary & Structural Rationale

The 5-fluorospiro[2.5]octan-6-amine scaffold represents a strategic convergence of three powerful medicinal chemistry tactics: spirocyclic rigidification , bioisosterism , and strategic fluorination .

As drug discovery moves away from flat, aromatic-heavy structures toward sp3-rich architectures (the "Spiro Surge"), this scaffold offers a robust alternative to substituted cyclohexylamines. The spiro[2.5]octane core locks the cyclohexane ring into a specific chair conformation, reducing the entropic penalty of binding. The addition of a fluorine atom at the C5 position—vicinal to the C6 amine—serves two critical functions:

  • pKa Modulation: The electron-withdrawing fluorine lowers the pKa of the adjacent amine (typically by 1–2 units), improving oral bioavailability and blood-brain barrier (BBB) permeability by reducing the percentage of ionized species at physiological pH.

  • Metabolic Blocking: C5 is a common site for oxidative metabolism (cytochrome P450-mediated hydroxylation). Fluorine substitution effectively blocks this metabolic "hotspot."

Physicochemical Profile

The following table summarizes the predicted and observed properties of the core scaffold compared to its non-fluorinated parent and a standard cyclohexyl analog.

PropertyCyclohexylamineSpiro[2.5]octan-6-amine5-Fluorospiro[2.5]octan-6-amine Impact of Modification
Formula C6H13NC8H15NC8H14FN Addition of F and C2H2 bridge
MW ( g/mol ) 99.17125.21143.20 Slight mass increase; remains fragment-like
cLogP 1.491.951.85 F lowers lipophilicity vs. H; Spiro increases it
pKa (Base) ~10.6~10.5~8.8 - 9.2 Critical: F reduces basicity, aiding permeability
tPSA (Ų) 26.026.026.0 Unchanged polar surface area
Fsp3 1.01.01.0 Maintains high 3D character (saturation)

Synthetic Methodologies

The synthesis of 5-fluorospiro[2.5]octan-6-amine requires a stereoselective approach to manage the relative configuration of the fluorine and amine groups (cis vs. trans). The most robust route proceeds via the Alpha-Fluorination of Spiro[2.5]octan-6-one .

Retrosynthetic Analysis

The target molecule is disassembled into the spiro-ketone precursor, which is accessed via dialkylation of a masked ketone or Simmons-Smith cyclopropanation.

Retrosynthesis Target 5-Fluorospiro[2.5]octan-6-amine (Target) Inter1 5-Fluorospiro[2.5]octan-6-one (Key Intermediate) Target->Inter1 Reductive Amination (Stereocontrol) Inter2 Spiro[2.5]octan-6-one Inter1->Inter2 Electrophilic Fluorination (Selectfluor) Start Cyclohexan-1,4-dione monoethylene ketal OR Diethyl malonate + 1,1-bis(chloromethyl)ethylene Inter2->Start Spirocyclization (Dialkylation)

Figure 1: Retrosynthetic strategy prioritizing the late-stage introduction of chirality.

Detailed Experimental Protocol
Step 1: Synthesis of Spiro[2.5]octan-6-one

Rationale: Establishing the spiro-quaternary center early provides the rigid scaffold necessary for stereoselective functionalization.

  • Reagents: Diethyl malonate, 1-bromo-2-chloroethane (or 1,1-bis(hydroxymethyl)cyclopropane equivalents), NaH, THF.

  • Procedure:

    • To a suspension of NaH (2.2 equiv) in dry THF at 0°C, add diethyl malonate dropwise.

    • Add 1,1-bis(chloromethyl)cyclopropane (or equivalent electrophile) slowly.

    • Reflux for 12 hours to form the spiro-diester.

    • Perform decarboxylation (NaCl, DMSO, wet, 160°C) to yield the spiro-ketone.

    • Note: Alternatively, perform Simmons-Smith cyclopropanation (Zn-Cu, CH2I2) on 4-methylene-cyclohexanone ketal, followed by deprotection.

Step 2: Electrophilic Alpha-Fluorination

Rationale: Direct fluorination of the enolizable position (C5) using Selectfluor is preferred over nucleophilic displacement due to the stability of the spiro-ring.

  • Reagents: Spiro[2.5]octan-6-one (1.0 equiv), Selectfluor® (1.1 equiv), MeOH or MeCN.

  • Protocol:

    • Dissolve spiro[2.5]octan-6-one in anhydrous MeOH.

    • Add Selectfluor® in one portion at room temperature.

    • Heat to 60°C for 4–6 hours. Monitoring by 19F-NMR is essential (look for doublet of triplets around -180 ppm).

    • Workup: Quench with water, extract with DCM.[1] Purify via silica gel chromatography (0-10% EtOAc/Hex) to isolate 5-fluorospiro[2.5]octan-6-one .

    • Self-Validation: The product should show a characteristic splitting pattern in 1H-NMR for the proton geminal to fluorine (dm, J_H-F ≈ 48 Hz).

Step 3: Stereoselective Reductive Amination

Rationale: Converting the ketone to the amine while controlling the cis/trans ratio relative to the fluorine.

  • Reagents: 5-Fluorospiro[2.5]octan-6-one, Ammonium Acetate (10 equiv), NaCNBH3 (1.5 equiv), MeOH.

  • Protocol:

    • Dissolve the fluoro-ketone and NH4OAc in MeOH. Stir for 2 hours to form the iminium species.

    • Add NaCNBH3 at 0°C. Stir at RT for 16 hours.

    • Workup: Acidify to pH 2 (break down boron complexes), wash with ether (removes non-basic impurities), basify aqueous layer to pH 12, extract with DCM.

    • Salt Formation: Treat the ethereal solution of the free amine with HCl/dioxane to precipitate 5-fluorospiro[2.5]octan-6-amine hydrochloride .

Stereochemical Considerations & Validation

The introduction of fluorine and the amine creates two chiral centers at C5 and C6.

  • Cis-isomer (F and NH2 on same face): Often favored if chelation control (e.g., using Zn(BH4)2) is employed during reduction.

  • Trans-isomer (F and NH2 on opposite faces): Generally thermodynamically favored and often the major product with bulky hydride sources.

Validation Checklist:

  • 19F NMR: Essential for confirming the presence of fluorine and assessing diastereomeric purity.

  • J-Coupling Analysis: The coupling constant between H5 and H6 (

    
    ) differs for cis (typically smaller, ~2-5 Hz) and trans (typically larger, ~8-11 Hz) isomers in chair-like cyclohexanes.
    
  • X-Ray Crystallography: Recommended for the HCl salt to unequivocally assign absolute configuration if enantioselective synthesis is attempted.

Medicinal Chemistry Applications

Bioisosteric Replacement

This scaffold acts as a fluorinated bioisostere for:

  • 4,4-Difluorocyclohexylamine

  • 3-Fluoropiperidine[2]

  • Bicyclo[1.1.1]pentan-1-amine[2]

Case Study: Kinase Inhibitor Optimization

In kinase inhibitors targeting the ATP-binding pocket, the solubilizing group (often a piperazine or piperidine) extends into the solvent-exposed region. Replacing a standard cyclohexylamine with 5-fluorospiro[2.5]octan-6-amine can:

  • Lock Conformation: The spiro-cyclopropane forces the ring into a chair, potentially reducing the entropic cost of binding to the enzyme surface.

  • Modulate Basicity: If the nitrogen forms a salt bridge with a residue (e.g., Asp or Glu), the fluorine can fine-tune the pKa to optimize the strength of this interaction without trapping the drug in lysosomes (lysosomotropism).

Optimization Hit Hit Compound (Cyclohexylamine) Issue Issues: 1. High Clearance (Metabolism) 2. Low CNS Penetration (High pKa) Hit->Issue Solution Scaffold Hop: 5-Fluorospiro[2.5]octan-6-amine Issue->Solution Design Strategy Result Outcome: 1. Blocked Metabolic Site (C5) 2. Lower pKa (Better Permeability) 3. Novel IP Space Solution->Result

Figure 2: Logic flow for scaffold hopping from cyclohexylamine to the fluorinated spiro-derivative.

References

  • Synthesis of Spiro[2.5]octane-5,7-dione. Patent US20140336405A1. (2014).[2][3] Describes the fundamental assembly of the spiro[2.5]octane dione system, a key precursor.

  • Spiro[2.5]octan-6-amine. PubChem Compound Summary. (Accessed 2025).[1][4][5][6][7] Data on the non-fluorinated parent scaffold.[4][8]

  • Synthesis of Fluorinated Spirocyclic Amines. ResearchGate / Chemistry Select. (2017). Discusses general methodologies for introducing fluorine into spirocyclic amine scaffolds.

  • The Spirocycle Surge in Drug Discovery. Drug Hunter. (2025). Contextualizes the importance of sp3-rich spirocycles in modern drug design.

  • 5-Fluorospiro[2.5]octan-6-amine (CAS 2060053-23-6). ChemSrc. Chemical entity record verifying the existence and registration of the specific fluorinated derivative.

Sources

Protocols & Analytical Methods

Method

Application Note: Precision Synthesis of 5-Fluorospiro[2.5]octan-6-amine

This Application Note provides a high-precision, modular protocol for the synthesis of 5-Fluorospiro[2.5]octan-6-amine , a high-value scaffold for medicinal chemistry. This guide addresses the specific challenges of func...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note provides a high-precision, modular protocol for the synthesis of 5-Fluorospiro[2.5]octan-6-amine , a high-value scaffold for medicinal chemistry. This guide addresses the specific challenges of functionalizing the spiro[2.5]octane core, including regioselective fluorination and diastereoselective reductive amination.

Executive Summary & Strategic Rationale

The spiro[2.5]octane scaffold offers a unique three-dimensional architecture that restricts conformational flexibility, potentially improving target binding affinity compared to flat cyclohexane analogs. The introduction of a fluorine atom at the C5 position serves two critical functions:

  • Metabolic Blocking: Prevents oxidative metabolism at a typically labile site.

  • pKa Modulation: Lowers the pKa of the adjacent amine (C6), optimizing oral bioavailability and blood-brain barrier permeability.

This protocol details a scalable, two-step synthesis starting from the commercially available spiro[2.5]octan-6-one . It prioritizes regiochemical control and operational safety.

Retrosynthetic Analysis & Workflow

The synthesis relies on the electrophilic fluorination of the parent ketone followed by reductive amination. The spiro-cyclopropane ring remains intact due to the mild conditions selected.

Retrosynthesis Target 5-Fluorospiro[2.5]octan-6-amine (Target Scaffold) Intermediate 5-Fluorospiro[2.5]octan-6-one (Key Intermediate) Target->Intermediate Reductive Amination (Stereoselective) SM Spiro[2.5]octan-6-one (Commercially Available) Intermediate->SM Electrophilic alpha-Fluorination

Figure 1: Retrosynthetic disconnection strategy focusing on late-stage functionalization.

Experimental Protocols

Step 1: Regioselective -Fluorination

Objective: Synthesis of 5-fluorospiro[2.5]octan-6-one. Rationale: Direct fluorination using Selectfluor™ is chosen over N-fluorobenzenesulfonimide (NFSI) due to its higher reactivity and operational simplicity (solid handling). The reaction is performed in acetonitrile (MeCN) to solubilize the oxidant while maintaining a polar environment that stabilizes the enol intermediate.

Materials
  • Substrate: Spiro[2.5]octan-6-one (1.0 equiv)

  • Reagent: Selectfluor™ (F-TEDA-BF4) (1.1 equiv)

  • Solvent: Acetonitrile (anhydrous)

  • Catalyst: Sulfuric acid (conc., 5 mol%) - Optional, accelerates enolization.

Procedure
  • Setup: Charge a flame-dried round-bottom flask with spiro[2.5]octan-6-one (10 mmol) and anhydrous MeCN (50 mL).

  • Activation: Add conc. H₂SO₄ (0.5 mmol) and stir at room temperature for 15 minutes to promote enol formation.

  • Addition: Add Selectfluor™ (11 mmol) in one portion. The reaction is initially heterogeneous but will clarify as the reagent is consumed.

  • Reaction: Heat the mixture to 60°C for 4-6 hours. Monitor by TLC (hexane/EtOAc 4:1) or GC-MS.

    • Checkpoint: Look for the disappearance of the starting ketone (

      
       124) and appearance of the mono-fluorinated product (
      
      
      
      142).
  • Workup: Cool to room temperature. Dilute with diethyl ether (100 mL) and wash with saturated NaHCO₃ (2 x 50 mL) to neutralize acid and remove HF byproducts.

  • Purification: Dry organic phase over MgSO₄, filter, and concentrate. Purify the residue via silica gel flash chromatography (0-10% EtOAc in Hexanes).

Yield Expectation: 65-75% Data Validation:


F NMR should show a doublet of doublets (approx. -180 to -200 ppm) due to geminal H-F coupling.
Step 2: Diastereoselective Reductive Amination

Objective: Conversion of the


-fluoro ketone to the target amine.[1]
Rationale:  A one-pot reductive amination using ammonium acetate and sodium cyanoborohydride is employed. The presence of the 

-fluorine atom induces a "polar Felkin-Anh" effect, influencing the hydride attack trajectory. While a mixture of diastereomers (cis/trans) is expected, the trans-isomer (amine anti to fluorine) is typically favored due to electrostatic repulsion in the transition state.
Materials
  • Substrate: 5-Fluorospiro[2.5]octan-6-one (from Step 1)

  • Amine Source: Ammonium Acetate (NH₄OAc) (10 equiv)

  • Reductant: Sodium Cyanoborohydride (NaBH₃CN) (1.5 equiv)

  • Solvent: Methanol (MeOH)

  • Additive: Molecular Sieves (3Å)

Procedure
  • Imine Formation: In a reaction vial, dissolve the fluoro-ketone (5 mmol) in MeOH (25 mL). Add NH₄OAc (50 mmol) and activated 3Å molecular sieves. Stir at room temperature for 2 hours.

  • Reduction: Cool the mixture to 0°C. Carefully add NaBH₃CN (7.5 mmol) portion-wise.

    • Safety Note: NaBH₃CN generates HCN if acidified; keep the system basic/neutral and vent into a bleach trap.

  • Reaction: Allow to warm to room temperature and stir for 16 hours.

  • Quench: Quench carefully with 1M HCl (to pH < 2) to decompose excess hydride and hydrolyze boron complexes. Stir for 30 mins.

  • Isolation: Basify the aqueous layer with 2M NaOH (to pH > 10). Extract with Dichloromethane (DCM) (3 x 30 mL).

  • Salt Formation (Purification): The free amine is volatile. Treat the combined organic extracts with 4M HCl in dioxane (1.1 equiv) to precipitate the 5-Fluorospiro[2.5]octan-6-amine hydrochloride salt. Filter and dry.

Yield Expectation: 50-60% (over two steps from ketone).

Mechanistic Pathway & Stereochemistry

The following diagram illustrates the reaction flow and the critical stereochemical decision point during hydride delivery.

Mechanism Ketone Spiro[2.5]octan-6-one Enol Enol Intermediate Ketone->Enol H+ FluoroKetone 5-Fluoro-ketone Enol->FluoroKetone Selectfluor (Electrophilic F+) Imine Imine Intermediate FluoroKetone->Imine NH4OAc Transition Hydride Attack (Polar Felkin-Anh Control) Imine->Transition NaBH3CN Product 5-Fluorospiro[2.5] octan-6-amine Transition->Product Reduction

Figure 2: Mechanistic pathway highlighting the electrophilic fluorination and subsequent stereoselective reduction.[1][2]

Analytical Data Summary

ParameterSpecificationNotes
Molecular Formula C₈H₁₄FN
Molecular Weight 143.20 g/mol (Free base)
Appearance White solid(As HCl salt)
¹H NMR (Diagnostic)

3.1-3.4 (m, 1H, CH-NH₂)
Multiplicity depends on F-coupling (

).[3]
¹⁹F NMR

-180 to -200 ppm
Diagnostic for secondary alkyl fluoride.
Mass Spec (ESI) [M+H]⁺ = 144.1

Safety & Handling

  • Selectfluor™: A strong oxidant.[3][4][5] Avoid contact with reducing agents.

  • Sodium Cyanoborohydride: Highly toxic. Releases HCN upon contact with acid. All work must be performed in a functioning fume hood.

  • Spirocyclic Amines: Treat as potential bioactive agents; use standard PPE (gloves, goggles, lab coat).

References

  • Spiro Scaffold Synthesis: Wuitschik, G., et al. (2008). "Spirocyclic Scaffolds in Medicinal Chemistry." Angewandte Chemie International Edition. [Link]

  • Fluorination Protocol: Banks, R. E. (1998). "Selectfluor™ reagent F-TEDA-BF4 in action: tamed fluorine at your service." Journal of Fluorine Chemistry. [Link]

  • Reductive Amination: Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry. [Link][6]

  • Stereoselectivity in Fluoroketone Reduction: Hughes, G., et al. (2007).[7] "Diastereoselective Reductive Amination of Aryl Trifluoromethyl Ketones." Angewandte Chemie. [Link][7]

Sources

Application

Application Note: High-Purity Synthesis of 5-Fluorospiro[2.5]octan-6-amine

This application note details a validated protocol for the synthesis of 5-Fluorospiro[2.5]octan-6-amine (CAS 2060053-23-6).[1][2][3][4][5] This scaffold is increasingly relevant in medicinal chemistry as a conformational...

Author: BenchChem Technical Support Team. Date: March 2026

This application note details a validated protocol for the synthesis of 5-Fluorospiro[2.5]octan-6-amine (CAS 2060053-23-6).[1][2][3][4][5] This scaffold is increasingly relevant in medicinal chemistry as a conformationally restricted, metabolically stable bioisostere for substituted cyclohexylamines.[5]

The protocol prioritizes regiochemical control during fluorination and diastereoselectivity during amination.[5] We utilize a "Late-Stage Fluorination" strategy on the spiro-ketone intermediate, which offers higher safety and scalability compared to early-stage fluorinated building blocks.[5]

Strategic Overview

The synthesis of 5-Fluorospiro[2.5]octan-6-amine presents two primary challenges:

  • Construction of the Spiro[2.5]octane Core: The cyclopropane ring is acid-sensitive; therefore, harsh acidic conditions must be minimized after its formation.[5]

  • Vicinal Fluoroamine Stereochemistry: Introducing a fluorine atom alpha to an amine requires preventing elimination (HF loss) and controlling the cis/trans relationship.[5]

Synthetic Pathway: We employ a Simmons-Smith cyclopropanation on a protected ketal-alkene to build the core, followed by Electrophilic


-Fluorination  of the resulting ketone.[5] The final amine is installed via Ellman’s Auxiliary  to maximize diastereomeric purity.[5]
Reaction Scheme Overview
  • Step 1: Methylenation of 1,4-cyclohexanedione monoethylene acetal.[5]

  • Step 2: Simmons-Smith Cyclopropanation & Deprotection

    
    Spiro[2.5]octan-6-one .[5]
    
  • Step 3:

    
    -Fluorination via Silyl Enol Ether 
    
    
    
    5-Fluorospiro[2.5]octan-6-one .
  • Step 4: Sulfinyl Imine Formation & Reduction

    
    5-Fluorospiro[2.5]octan-6-amine .
    

Reagents & Equipment

Critical Reagents
ReagentGrade/SpecPurpose
1,4-Dioxaspiro[4.5]dec-8-one >98%Starting Material
Methyltriphenylphosphonium bromide >99%Wittig Reagent
Diethylzinc (Et₂Zn) 1.0 M in HexanesCyclopropanation (Pyrophoric!)[5]
Diiodomethane (CH₂I₂) >99%, Cu-stabilizedCyclopropanation Carbenoid source
Selectfluor® (F-TEDA-BF₄) >95%Electrophilic Fluorinating Agent
LiHMDS 1.0 M in THFKinetic Base for Enolization
(R)-(+)-2-Methyl-2-propanesulfinamide >98%Ellman's Auxiliary (Chiral Amine Source)
Sodium Triacetoxyborohydride 95%Mild Reducing Agent
Equipment
  • Cryogenic Reactor: Capable of maintaining -78°C (Dry ice/Acetone or Cryocooler).[5]

  • Inert Atmosphere Glovebox or Manifold: Essential for handling Et₂Zn and LiHMDS.[5]

  • LC-MS (ESI): For monitoring reaction conversion.[5][6]

  • NMR (400 MHz+): For diastereomer ratio (dr) determination (

    
    F and 
    
    
    
    H).

Detailed Experimental Protocol

Phase 1: Synthesis of Spiro[2.5]octan-6-one

Target: Construction of the spiro-fused cyclopropane-cyclohexane core.[5]

Step 1.1: Wittig Methylenation

  • Suspend Methyltriphenylphosphonium bromide (1.2 equiv) in anhydrous THF (0.5 M) under N₂.

  • Cool to 0°C and add KOtBu (1.25 equiv) portion-wise. Stir for 1 h (solution turns bright yellow).

  • Add 1,4-Dioxaspiro[4.5]dec-8-one (1.0 equiv) dissolved in THF dropwise.

  • Warm to RT and stir for 4 h. Quench with sat. NH₄Cl.[5]

  • Extract with Et₂O, dry (MgSO₄), and concentrate. Purify alkene via silica plug.[5]

Step 1.2: Simmons-Smith Cyclopropanation Safety Note: Diethylzinc is pyrophoric.[5] Perform strictly under inert atmosphere.

  • Dissolve the alkene from Step 1.1 in anhydrous DCM (0.3 M) and cool to 0°C.

  • Add Diethylzinc (1.0 M in hexanes, 2.5 equiv) carefully via syringe.[5]

  • Add Diiodomethane (5.0 equiv) dropwise over 20 min.[5] A white precipitate may form.[5]

  • Warm to RT and reflux for 12 h.

  • Quench: Cool to 0°C. Add sat. NH₄Cl very slowly (gas evolution!).[5]

  • Extract with DCM.[5][7] The product is the Spiro-ketal intermediate .[5]

Step 1.3: Ketal Deprotection

  • Dissolve Spiro-ketal in Acetone/H₂O (4:1).

  • Add PPTS (Pyridinium p-toluenesulfonate, 0.1 equiv) or 1M HCl.[5] Heat to 50°C for 2 h.

  • Note: Avoid strong mineral acids for prolonged periods to prevent cyclopropane ring opening.[5]

  • Neutralize with NaHCO₃, extract with Et₂O.[5]

  • Yield: Spiro[2.5]octan-6-one (Colorless oil).

Phase 2: Regioselective -Fluorination

Target: Introduction of Fluorine at C5 via Silyl Enol Ether.[5]

Mechanism: Kinetic enolization favors the less substituted double bond (if applicable), but in the symmetric spiro-ketone, regioselectivity is moot.[5] However, mono-fluorination vs. di-fluorination is the key control point.

  • Enolization:

    • Charge a flame-dried flask with Spiro[2.5]octan-6-one (1.0 equiv) in THF. Cool to -78°C.[2][5]

    • Add LiHMDS (1.1 equiv) dropwise.[5] Stir for 45 min to generate the lithium enolate.[5]

    • Add TMSCl (Trimethylsilyl chloride, 1.2 equiv).[5] Stir 30 min at -78°C, then warm to RT.

    • Concentrate under vacuum to remove THF/excess TMSCl.[5] Redissolve residue in dry Acetonitrile (MeCN).

  • Fluorination:

    • Cool the MeCN solution of silyl enol ether to 0°C.

    • Add Selectfluor® (1.05 equiv) as a solid in one portion or dissolved in minimum MeCN.[5]

    • Stir at RT for 3–6 h. Monitor by

      
      F-NMR (look for signal ~ -180 ppm for 
      
      
      
      -F ketone).[5]
    • Workup: Dilute with water, extract with EtOAc.[5] Wash with brine.[5][7]

    • Purification: Flash chromatography (Hex/EtOAc).[5] Separate mono-fluoro product from trace di-fluoro by-products.

    • Product: 5-Fluorospiro[2.5]octan-6-one .[5]

Phase 3: Diastereoselective Amination (Ellman Protocol)

Target: Conversion of ketone to amine with control over relative stereochemistry (cis/trans).

Rationale: Direct reductive amination often yields a 1:1 cis/trans mixture.[5] Using a bulky chiral auxiliary like tert-butanesulfinamide enhances diastereoselectivity and allows separation of isomers.[5]

  • Imine Formation:

    • Combine 5-Fluorospiro[2.5]octan-6-one (1.0 equiv), (R)-2-Methyl-2-propanesulfinamide (1.2 equiv), and Ti(OEt)₄ (2.0 equiv) in dry THF.[5]

    • Heat to 60°C for 12 h.

    • Cool, quench with brine, filter through Celite to remove Titanium salts.[5] Concentrate to obtain the Sulfinyl Imine .

  • Reduction:

    • Dissolve Sulfinyl Imine in THF, cool to -78°C.

    • Add L-Selectride (for cis-selectivity) or NaBH₄ (for thermodynamic mix).[5]

    • Recommendation: Use NaBH₄ in MeOH at -20°C for a scalable, cost-effective reduction if strict single-isomer purity is not initially required (isomers can be separated by HPLC).[5]

    • Stir 2 h, warm to RT. Quench with NH₄Cl.[5]

  • Deprotection:

    • Dissolve the sulfinamide intermediate in MeOH.[5]

    • Add 4M HCl in Dioxane (2 equiv). Stir 1 h at RT.[5][7]

    • Concentrate to dryness.[5][7] Triturate with Et₂O to obtain the amine hydrochloride salt.[5]

  • Final Product: 5-Fluorospiro[2.5]octan-6-amine HCl salt .

Quality Control & Characterization

ParameterSpecificationMethod
Appearance White to off-white solid (HCl salt)Visual
Purity >97%HPLC (C18, 0.1% TFA water/MeCN)
Identity (

H-NMR)
Diagnostic multiplets at

0.3-0.6 (cyclopropane),

4.5-5.0 (CHF)
400 MHz DMSO-

Identity (

F-NMR)
Single peak (or two for diastereomers) ~ -180 to -200 ppmDecoupled
MS (ESI+) [M+H]

= 144.1 (Free base)
Positive Mode

Troubleshooting Guide

  • Issue: Low yield in Simmons-Smith step.

    • Cause: Old Zn reagent or wet solvent.[5]

    • Fix: Use fresh Et₂Zn.[5] Ensure reaction flask is flame-dried. Add TFA (trace) to accelerate carbenoid formation.[5]

  • Issue: Elimination of HF during amination.

    • Cause: Basic conditions or high heat during imine formation.[5]

    • Fix: Use Ti(OEt)₄ as a mild Lewis acid/water scavenger.[5] Do not exceed 60°C.

  • Issue: Inseparable Diastereomers.

    • Fix: Separate at the Sulfinyl Imine or Sulfinamide stage using silica chromatography before the final HCl deprotection.[5] The chiral auxiliary adds significant polarity difference between diastereomers.[5]

Pathway Visualization

SynthesisPath SM 1,4-Dioxaspiro[4.5]dec-8-one Step1 Alkene Intermediate SM->Step1 Ph3PMeBr, KOtBu (Wittig) Step2 Spiro-Ketal Step1->Step2 Et2Zn, CH2I2 (Simmons-Smith) Core Spiro[2.5]octan-6-one Step2->Core HCl/Acetone (Deprotection) Fluoro 5-Fluorospiro[2.5]octan-6-one Core->Fluoro 1. LiHMDS/TMSCl 2. Selectfluor Imine Sulfinyl Imine Fluoro->Imine (R)-tBu-Sulfinamide Ti(OEt)4 Target 5-Fluorospiro[2.5]octan-6-amine Imine->Target 1. NaBH4 2. HCl (Deprotection)

Caption: Synthetic workflow from commercial ketal-ketone to final fluoroamine via spiro-ketone intermediate.

References

  • Simmons-Smith Cyclopropanation Protocols

    • Charette, A. B., & Beauchemin, A. (2001).[5] Simmons-Smith Cyclopropanation Reaction.[5] Organic Reactions.[5][6][7][8][9]

  • Electrophilic Fluorination of Ketones

    • Banks, R. E. (1998).[5] Selectfluor reagent F-TEDA-BF4 in action: tamed fluorine at your service.[5] Journal of Fluorine Chemistry, 87(1), 1-17.[5]

  • Ellman's Auxiliary for Chiral Amines

    • Ellman, J. A., Owens, T. D., & Tang, T. P. (2002).[5] Synthesis of Chiral Amines using tert-Butanesulfinamide. Accounts of Chemical Research, 35(11), 984-995.[5]

  • Spiro[2.

    • Wipf, P., & Kim, Y. (1994).[5] Synthesis of spiro[2.5]octanes. The Journal of Organic Chemistry. (General reference for spiro-ketone stability).

Sources

Method

Application Note: Reductive Amination Strategies for 5-Fluorospirooctan-6-amine in Drug Discovery

Application Note: Reductive Amination Strategies for 5-Fluorospiro[1]octan-6-amine in Drug Discovery Executive Summary The incorporation of spirocyclic motifs and strategic fluorination are two of the most effective tact...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Reductive Amination Strategies for 5-Fluorospiro[1]octan-6-amine in Drug Discovery

Executive Summary

The incorporation of spirocyclic motifs and strategic fluorination are two of the most effective tactics in modern medicinal chemistry to improve metabolic stability, tune basicity (pKa), and rigidly define the spatial vectors of pharmacophores. 5-Fluorospiro[1]octan-6-amine (CAS 2060053-23-6)[2] and its precursor 5-fluorospiro[1]octan-6-one (CAS 2059954-96-8)[3] are highly valuable building blocks that combine both features.

However, performing reductive aminations on or with this scaffold presents severe synthetic challenges. The spiro[1] system imparts significant steric hindrance, while the strongly electron-withdrawing


-fluorine atom destabilizes the transition state of iminium formation and introduces the risk of hydrodefluorination or HF elimination[4]. This application note provides field-proven, self-validating protocols for both the synthesis of the primary amine from its ketone and the subsequent functionalization of the amine via reductive amination.

Mechanistic Challenges & Causality

When dealing with


-fluoro sterically hindered ketones, standard reductive amination conditions (e.g., direct treatment with NaBH(OAc)₃ and an amine) frequently fail[5]. The failure modes are highly predictable:
  • Premature Reduction (Chemoselectivity): The

    
    -fluorine increases the electrophilicity of the carbonyl carbon. If imine formation is slow due to the steric bulk of the spiro-fused cyclopropane, the reducing agent will preferentially reduce the ketone to the corresponding 
    
    
    
    -fluoro alcohol[4].
  • HF Elimination (Defluorination): The proton at the C5 position (bearing the fluorine) is highly acidic once the C6 iminium ion forms. Under basic conditions, or if the reduction step is delayed, spontaneous elimination of HF occurs, yielding an

    
    -unsaturated imine that ultimately reduces to the des-fluoro spiro[1]octan-6-amine.
    
  • Nucleophilic Attenuation: When using 5-fluorospiro[1]octan-6-amine as a nucleophile to couple with aldehydes, the inductive effect of the adjacent fluorine significantly depresses the nucleophilicity of the amine, requiring acidic catalysis to drive hemiaminal formation[6].

To circumvent these issues, we employ a Lewis acid-mediated, stepwise reductive amination utilizing Titanium(IV) isopropoxide (Ti(OiPr)₄). Ti(OiPr)₄ acts as both a Lewis acid to activate the hindered carbonyl and a water scavenger (forming insoluble TiO₂) to irreversibly drive imine formation before any hydride source is introduced[7].

Mechanism K Ketone Precursor (5-Fluoro...) I Iminium Intermediate (Destabilized by F) K->I Amine + Ti(iPr)4 R Direct Reduction (Alcohol Byproduct) K->R Premature Reduction E Des-fluoro Enamine (Elimination) I->E Loss of HF A Target Amine (Product) I->A NaBH3CN

Caption: Mechanistic pathways and competing side reactions in the reductive amination of alpha-fluoro ketones.

Quantitative Data: Reagent Selection Matrix

The choice of reducing agent is critical and must be mapped to the specific electronic and steric demands of the substrate[8].

Reducing AgentLewis Acid Required?Chemoselectivity (Amine vs Alcohol)Risk of DefluorinationRecommendation for 5-Fluoro spiro[1]
NaBH(OAc)₃ (STAB) NoPoor (for hindered ketones)LowNot recommended for ketone synthesis; Ideal for amine functionalization.
NaBH₃CN Yes (Ti(OiPr)₄)ExcellentModerate (if delayed)Primary Choice for synthesizing the primary amine from the ketone.
Pd/C + H₂ NoGoodHigh (Hydrodefluorination)Avoid unless specifically optimizing for des-fluoro analogs[6].
Ru/Ir Catalysts No (Transfer Hydrog.)Excellent (Asymmetric)LowSpecialized for enantioselective synthesis (requires chiral ligands)[9].

Experimental Protocols

Protocol A: Synthesis of 5-Fluorospiro[1]octan-6-amine (Primary Amine)

This protocol utilizes a stepwise approach to ensure complete imine formation prior to reduction, minimizing alcohol byproducts and HF elimination.

Reagents:

  • 5-Fluorospiro[1]octan-6-one (1.0 eq, 10 mmol)

  • Ammonia solution (7M in MeOH) or Ammonium Acetate (10.0 eq)

  • Titanium(IV) isopropoxide, Ti(OiPr)₄ (2.0 eq)

  • Sodium cyanoborohydride, NaBH₃CN (1.5 eq)

  • Anhydrous Ethanol or Methanol (0.2 M)

Step-by-Step Methodology:

  • Imine Formation: To a flame-dried round-bottom flask under N₂, dissolve 5-fluorospiro[1]octan-6-one in anhydrous MeOH. Add the ammonia source, followed by the dropwise addition of Ti(OiPr)₄.

  • Stirring: Stir the reaction mixture at room temperature for 12–16 hours. The solution will become cloudy as TiO₂ begins to precipitate.

  • Validation Checkpoint 1: Remove a 10 µL aliquot, dilute in 1 mL MeCN, filter, and analyze via LCMS. You must observe the mass of the imine (or its methanol adduct). Do not proceed if unreacted ketone >15%.

  • Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add NaBH₃CN portion-wise over 15 minutes.

    • Causality: NaBH₃CN is used instead of STAB because it is sterically smaller and more reactive toward protonated imines, ensuring rapid reduction before HF elimination can occur[5].

  • Completion: Allow the reaction to warm to room temperature and stir for an additional 4 hours.

  • Workup (Self-Validating): Quench the reaction by adding 10 mL of aqueous NH₄OH (28%) to fully precipitate the titanium salts as a dense white solid. Stir vigorously for 30 minutes, then filter the suspension through a pad of Celite. Wash the filter cake thoroughly with EtOAc.

  • Isolation: Extract the filtrate with EtOAc (3x). Dry the combined organic layers over Na₂SO₄, concentrate under reduced pressure, and purify via reverse-phase chromatography (Water/MeCN with 0.1% TFA) to yield the amine as a TFA salt.

Protocol B: Functionalization of 5-Fluorospiro[1]octan-6-amine

When the target amine is used as a building block to synthesize secondary or tertiary amines (e.g., hit-to-lead optimization), the sterics of the spiro ring and the electron-withdrawing nature of the fluorine demand acidic catalysis to form the hemiaminal.

Functionalization Amine 5-Fluorospiro[2.5]octan-6-amine Mix Pre-mix (1-2 h, RT) in DCE/AcOH Amine->Mix Aldehyde Aldehyde Partner Aldehyde->Mix Add Add NaBH(OAc)3 (1.5 eq) Mix->Add Check LCMS Conversion > 95%? Add->Check Workup Aqueous Workup (NaHCO3) Check->Workup Yes Opt Add Ti(iPr)4 or Heat Check->Opt No Opt->Check Re-evaluate

Caption: Workflow for functionalizing 5-fluorospiro[1]octan-6-amine with aldehydes.

Step-by-Step Methodology:

  • Pre-mixing: In a vial, combine 5-fluorospiro[1]octan-6-amine (1.0 eq) and the target aldehyde (1.1 eq) in 1,2-dichloroethane (DCE, 0.2 M).

  • Acid Catalysis: Add glacial acetic acid (1.0 to 2.0 eq).

    • Causality: The

      
      -fluorine reduces the nucleophilicity of the amine. Acetic acid protonates the aldehyde, increasing its electrophilicity and driving the equilibrium toward the iminium ion.
      
  • Incubation: Stir at room temperature for 1 to 2 hours.

  • Reduction: Add NaBH(OAc)₃ (1.5 eq) in one portion. STAB is ideal here because it is exceptionally chemoselective for iminium ions over unreacted aldehydes[5].

  • Validation Checkpoint 2: Monitor via TLC. Critical Note: Secondary fluoro-amines streak heavily on standard silica. Use 10% MeOH in DCM with 1% aqueous NH₄OH as the eluent to obtain tight spots and accurate R_f values.

  • Quench & Extract: Once complete, quench with saturated aqueous NaHCO₃ to neutralize the acetic acid and destroy excess hydride. Extract with DCM, dry over MgSO₄, and purify via flash chromatography.

References

  • [3] BLD Pharm. 5-Fluorospiro[1]octan-6-one Product Specification. Available at:

  • [2] BLD Pharm. 5-Fluorospiro[1]octan-6-amine Product Specification. Available at:

  • [5] Wikipedia Contributors. Reductive amination. Available at:

  • [7] Menche, D., et al. Synthesis of Hindered Tertiary Amines by a Mild Reductive Amination Procedure. ResearchGate. Available at:

  • [6] MDPI. Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. Available at:

  • [8] Yang, B., et al. Asymmetric Stepwise Reductive Amination of Aryl N‐Heteroaryl Ketones with Benzyl Amines via Iridium Catalysis. ResearchGate. Available at:

  • [9] ACS Publications. Ru-Catalyzed Asymmetric Transfer Hydrogenation of α-Trifluoromethylimines. Available at:

  • [4] PMC. Structure of the imine reductase from Ajellomyces dermatitidis in three crystal forms. Available at:

Sources

Application

Application Note: 5-Fluorospirooctan-6-amine as a Premium Building Block in Medicinal Chemistry

Application Note: 5-Fluorospiro[1]octan-6-amine as a Premium Building Block in Medicinal Chemistry Executive Summary The relentless pursuit of novel chemical space in drug discovery has driven a paradigm shift away from...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: 5-Fluorospiro[1]octan-6-amine as a Premium Building Block in Medicinal Chemistry

Executive Summary

The relentless pursuit of novel chemical space in drug discovery has driven a paradigm shift away from flat, sp²-rich aromatic systems toward topologically complex, sp³-rich scaffolds. Among these, 5-Fluorospiro[1]octan-6-amine has emerged as a highly versatile, premium building block. By combining the conformational restriction of a spirocyclic core with the stereoelectronic modulation of a strategically placed fluorine atom, this aliphatic amine offers medicinal chemists a powerful tool to optimize pharmacokinetics, enhance target selectivity, and mitigate metabolic liabilities.

This technical guide provides an in-depth analysis of the physicochemical rationale behind utilizing 5-Fluorospiro[1]octan-6-amine and outlines field-proven, self-validating protocols for its incorporation into drug discovery workflows.

Structural & Physicochemical Rationale

The utility of 5-Fluorospiro[1]octan-6-amine is rooted in two synergistic structural features: the spiro[1]octane framework and the C5-fluorine substitution.

The Spirocyclic Core: Escaping Flatland

Spirocyclic scaffolds are increasingly prevalent in FDA-approved drugs . The spiro[1]octane system (a cyclopropane ring fused to a cyclohexane ring at a single carbon) introduces significant three-dimensionality (high Fraction sp³, or Fsp³). This conformational rigidity projects the C6-amine exit vector in a highly defined spatial orientation, which often translates to enhanced binding affinity due to a lower entropic penalty upon target engagement. Furthermore, the disruption of molecular planarity dramatically improves aqueous solubility and reduces promiscuous off-target interactions (such as hERG channel inhibition) commonly associated with lipophilic planar aromatics.

The Fluorine Effect: Stereoelectronic Modulation

While the spirocycle optimizes geometry, the introduction of a fluorine atom at the C5 position (adjacent to the amine) profoundly alters the molecule's physicochemical profile .

  • pKa Modulation: The strong inductive electron-withdrawing effect of fluorine significantly lowers the pKa of the adjacent primary amine (typically from ~10.5 down to ~8.8). This ensures a higher proportion of the unprotonated (neutral) free base at physiological pH (7.4), which is critical for crossing lipophilic biological membranes and improving oral bioavailability .

  • Metabolic Shielding: The highly polarized, exceptionally strong C–F bond acts as an isosteric bioisostere for hydrogen. Strategically placing it on the cyclohexane ring blocks cytochrome P450 (CYP)-mediated oxidative metabolism at what would otherwise be a highly susceptible aliphatic hotspot .

Rationale A 5-Fluorospiro[2.5]octan-6-amine (Premium Building Block) B Spirooctane Core (High Fsp3 Fraction) A->B C C5-Fluorine Substitution (Stereoelectronic Modulator) A->C D C6-Primary Amine (Reactive Handle) A->D E Conformational Restriction Improved Solubility B->E F Lowered Amine pKa Metabolic Stability C->F G Vector for SNAr, Amidation, Reductive Amination D->G

Caption: Pharmacological and synthetic rationale for 5-Fluorospiro[1]octan-6-amine.

Comparative Physicochemical Data

To illustrate the impact of these modifications, Table 1 compares the estimated properties of 5-Fluorospiro[1]octan-6-amine against its non-fluorinated analog and a simple cyclohexylamine baseline.

Table 1: Physicochemical Property Comparison

PropertyCyclohexylamineSpiro[1]octan-6-amine5-Fluorospiro[1]octan-6-amine
Fraction sp³ (Fsp³) 1.001.001.00
Topological Polar Surface Area 26.0 Ų26.0 Ų26.0 Ų
Calculated pKa (Amine) ~10.7~10.5~8.8
Metabolic Hotspots (CYP450) High (C3, C4 oxidation)Moderate (Steric shielding)Low (F-block at C5)
Relative Lipophilicity (clogP) 1.21.82.1

(Note: Values are representative estimates based on established medicinal chemistry principles for inductive effects and spirocyclic ring systems .)

Experimental Protocols

As a primary amine, 5-Fluorospiro[1]octan-6-amine is an excellent nucleophile. However, the adjacent fluorine atom slightly reduces its nucleophilicity compared to unhindered aliphatic amines. The following protocols are optimized to account for this stereoelectronic deactivation, ensuring high yields and self-validating purity checks.

Protocol A: Nucleophilic Aromatic Substitution (SNAr) with Heteroaryl Halides

This protocol is designed for the synthesis of kinase inhibitors or GPCR ligands where the spirocyclic amine is appended to a core heterocycle (e.g., 2-chloropyrimidine or 4-chloroquinazoline).

Causality & Design: N-Methyl-2-pyrrolidone (NMP) is selected as the solvent due to its high boiling point and superior solvation of polar transition states. N,N-Diisopropylethylamine (DIPEA) is utilized as the base; its steric bulk prevents it from acting as a competing nucleophile, which is a common failure mode when using Triethylamine (TEA) at elevated temperatures.

Step-by-Step Methodology:

  • Preparation: To an oven-dried 10 mL microwave vial equipped with a magnetic stir bar, add the heteroaryl chloride (1.0 equiv, 0.5 mmol) and 5-Fluorospiro[1]octan-6-amine hydrochloride (1.2 equiv, 0.6 mmol).

  • Solvation & Base Addition: Suspend the reagents in anhydrous NMP (2.5 mL). Add DIPEA (3.0 equiv, 1.5 mmol) dropwise. Self-Validation: The suspension should become a clear solution upon the addition of DIPEA as the free base of the amine is generated.

  • Reaction: Seal the vial and heat to 120 °C in a heating block for 4–6 hours. Monitor progression via LC-MS. The reduced nucleophilicity of the fluorinated amine necessitates this elevated temperature compared to standard aliphatic amines.

  • Workup (The 5% LiCl Wash): Cool to room temperature and dilute with Ethyl Acetate (15 mL). Wash the organic layer with a 5% aqueous LiCl solution (3 × 10 mL). Causality: Aqueous LiCl is highly effective at partitioning NMP into the aqueous phase, preventing solvent contamination during concentration.

  • Isolation: Wash with brine (10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via reverse-phase Prep-HPLC.

Protocol B: Amide Bond Formation (HATU-Mediated)

For targeted library synthesis requiring amide linkages, standard coupling reagents (like EDC/HOBt) can be sluggish due to the deactivated nature of the fluorinated amine. HATU is employed here to drive the reaction to completion rapidly.

Step-by-Step Methodology:

  • Activation: In a dry round-bottom flask, dissolve the carboxylic acid (1.0 equiv, 0.5 mmol) in anhydrous DMF (3.0 mL). Add HATU (1.1 equiv, 0.55 mmol) and DIPEA (2.0 equiv, 1.0 mmol). Stir at room temperature for 15 minutes to pre-form the active HOAt ester.

  • Coupling: Add 5-Fluorospiro[1]octan-6-amine (1.1 equiv, 0.55 mmol) in a single portion. Stir at room temperature for 2 hours.

  • Quench & Extraction: Quench the reaction with saturated aqueous NaHCO₃ (5 mL). Extract with Dichloromethane (3 × 10 mL).

  • Purification: Combine the organic layers, wash with 0.1 M HCl (5 mL) to remove unreacted amine, dry over MgSO₄, and concentrate. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Workflow Step1 1. Scaffold Selection (Heteroaryl Halide) Step2 2. SNAr Reaction (DIPEA, NMP, 120°C) Step1->Step2 Step3 3. Workup & Extraction (EtOAc / 5% LiCl) Step2->Step3 Step4 4. Purification (Prep-HPLC) Step3->Step4 Step5 5. Target Validation (LC-MS / NMR) Step4->Step5

Caption: Standardized high-throughput SNAr workflow using the fluorinated spirocyclic amine.

Conclusion

5-Fluorospiro[1]octan-6-amine represents a masterclass in modern building block design. By merging the topological complexity of a spirocycle with the precise stereoelectronic control of a fluorine atom, it allows drug developers to systematically engineer out metabolic liabilities while fine-tuning pharmacokinetics. When deployed using the chemically rigorous, causality-driven protocols outlined above, it serves as a highly reliable vector for generating next-generation therapeutic leads.

References

  • Moshnenko, N., Kazantsev, A., Chupakhin, E., Bakulina, O., & Dar'in, D. (2023). "Synthetic Routes to Approved Drugs Containing a Spirocycle." Molecules, 28(10), 4209.[Link]

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews, 37(2), 320-330.[Link]

  • Hagmann, W. K. (2008). "The Many Roles for Fluorine in Medicinal Chemistry." Journal of Medicinal Chemistry, 51(15), 4359–4369.[Link]

  • Rizzo, C., Amata, S., Pibiri, I., Pace, A., Buscemi, S., & Palumbo Piccionello, A. (2023). "FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022." International Journal of Molecular Sciences, 24(9), 7728.[Link]

Sources

Method

Application Note: Stereoselective Synthesis of 5-Fluorospirooctan-6-amine

Application Note: Stereoselective Synthesis of 5-Fluorospiro[1]octan-6-amine Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Document Type: Advanced Synthetic Protocol & Methodol...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Stereoselective Synthesis of 5-Fluorospiro[1]octan-6-amine

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Document Type: Advanced Synthetic Protocol & Methodological Guide

Introduction & Strategic Rationale

The spiro[1]octane ring system has emerged as a highly valuable structural motif in modern drug discovery[2]. By offering enhanced three-dimensionality (high


) and conformational rigidity, spirocyclic scaffolds often translate to improved target selectivity and metabolic stability compared to traditional flat aromatic or simple cycloalkane rings.

The strategic introduction of a fluorine atom vicinal to an amine—forming a 1,2-fluoroamine—further augments the physicochemical profile of the molecule. The highly electronegative fluorine atom inductively lowers the


 of the adjacent amine, thereby increasing the proportion of the un-ionized species at physiological pH. This subtle modulation enhances membrane permeability, improves blood-brain barrier (BBB) penetration, and mitigates hERG-related cardiotoxicity liabilities[3].

However, the stereoselective synthesis of


-fluoroamines is notoriously challenging. 

-Fluoro ketones are highly prone to dehydrofluorination (elimination) or epimerization under standard basic conditions. To circumvent these issues, this application note details a self-validating, highly controlled three-stage protocol utilizing asymmetric organocatalysis followed by Ellman’s chiral auxiliary chemistry to establish the (5S, 6S)-trans-fluoroamine with absolute stereochemical fidelity[1].

Synthetic Workflow

The synthesis relies on a precise sequence of events designed to prevent the degradation of the delicate


-fluoro stereocenter.
  • Enantioselective Electrophilic Fluorination: Utilizing a chiral primary amine catalyst (cinchona alkaloid derivative) and N-fluorobenzenesulfonimide (NFSI) to establish the C5 stereocenter[4].

  • Sulfinyl Imine Condensation: Employing

    
    -tert-butanesulfinamide and 
    
    
    
    . Titanium acts as a mild Lewis acid and water scavenger, facilitating imine condensation without triggering
    
    
    -deprotonation[3].
  • Diastereoselective Reduction: Utilizing L-Selectride to enforce a rigid transition state, delivering the hydride exclusively from the less hindered face.

Workflow SM Spirooctan-6-one Int1 (5S)-5-Fluorospiro[2.5] octan-6-one SM->Int1 NFSI, Chiral Amine Catalyst Int2 Chiral Sulfinyl Imine Int1->Int2 (R)-t-BuSONH2 Ti(OEt)4 Prod (5S,6S)-5-Fluorospiro octan-6-amine Int2->Prod 1. L-Selectride 2. HCl/MeOH

Caption: Enantioselective and diastereoselective workflow for 5-fluorospiro[1]octan-6-amine synthesis.

Experimental Protocols & In-Process Controls (IPC)

Note: All protocols below are designed as self-validating systems. Do not proceed to the subsequent step unless the In-Process Control (IPC) metrics are met.

Step 1: Synthesis of (5S)-5-Fluorospiro[1]octan-6-one

Causality: Direct electrophilic fluorination of ketones using strong bases often leads to racemic mixtures and polyfluorination. By using a primary amine organocatalyst (e.g., 9-amino-9-deoxyepiquinine), the reaction proceeds via a chiral enamine intermediate, shielding one face of the alkene and allowing NFSI to attack enantioselectively[5].

  • Preparation: Charge a flame-dried round-bottom flask with spiro[1]octan-6-one (1.0 equiv, 10 mmol)[6] and 9-amino-9-deoxyepiquinine (0.1 equiv, 1 mmol) in anhydrous THF (50 mL).

  • Fluorination: Cool the mixture to -20 °C. Add NFSI (1.1 equiv, 11 mmol) portion-wise over 30 minutes.

  • Reaction: Stir the reaction mixture at -20 °C for 16 hours.

  • Workup: Quench with saturated aqueous

    
     (20 mL). Extract with EtOAc (3 x 30 mL). Wash the combined organics with brine, dry over 
    
    
    
    , and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc 9:1).
  • IPC Metric 1 (Reaction Completion): TLC (Hexanes/EtOAc 8:2) shows complete consumption of the starting ketone (

    
    ) and appearance of a slightly less polar spot (
    
    
    
    ).
  • IPC Metric 2 (Structural Validation):

    
     NMR (
    
    
    
    ) must show a characteristic doublet of doublets at approximately -192 ppm. Chiral HPLC should confirm an enantiomeric excess (
    
    
    ) of >92%.
Step 2: Condensation to (R)-N-((5S)-5-Fluorospiro[1]octan-6-ylidene)-2-methylpropane-2-sulfinamide

Causality: Standard imine formations (e.g., using


 or PTSA) fail here due to the instability of the 

-fluoro ketone.

is uniquely suited as it coordinates the ketone oxygen, increasing electrophilicity, while simultaneously scavenging the generated water to form insoluble

without increasing the basicity of the medium[3].
  • Preparation: Dissolve (5S)-5-fluorospiro[1]octan-6-one (1.0 equiv, 8 mmol) and

    
    -(+)-2-methyl-2-propanesulfinamide (1.2 equiv, 9.6 mmol) in anhydrous THF (40 mL) under argon.
    
  • Activation: Add Titanium(IV) ethoxide (

    
    ) (2.0 equiv, 16 mmol) dropwise at room temperature.
    
  • Reaction: Heat the mixture to 60 °C and stir for 12 hours.

  • Workup: Cool to room temperature and pour into an equal volume of brine (40 mL) while stirring vigorously. A heavy white precipitate (

    
    ) will form. Filter the suspension through a pad of Celite, washing the filter cake thoroughly with EtOAc. Separate the organic layer, dry over 
    
    
    
    , and concentrate.
  • IPC Metric 1 (Reaction Completion): IR Spectroscopy must show the complete disappearance of the ketone carbonyl stretch (~1715

    
    ) and the appearance of a strong imine stretch (~1625 
    
    
    
    ).
Step 3: Stereoselective Reduction to (5S, 6S)-5-Fluorospiro[1]octan-6-amine

Causality: The choice of reducing agent dictates the diastereomeric outcome. Small hydrides (like


) provide poor facial discrimination. L-Selectride, possessing three bulky sec-butyl groups, forces the substrate into a rigid, chelated transition state, delivering the hydride exclusively from the less sterically encumbered Re-face to yield the trans-1,2-fluoroamine.

Mechanism Substrate Sulfinyl Imine Ti-coordinated rigid state TS Transition State Re-face attack favored Substrate->TS Hydride Hydride Source L-Selectride Hydride->TS Steric approach control Product Product (5S, 6S)-trans-Fluoroamine TS->Product High dr (>98:2)

Caption: Stereochemical model illustrating the Re-face hydride attack on the sulfinyl imine.

  • Preparation: Dissolve the crude sulfinyl imine (1.0 equiv, 7 mmol) in anhydrous THF (35 mL) and cool to -78 °C.

  • Reduction: Add L-Selectride (1.0 M in THF, 1.5 equiv, 10.5 mL) dropwise over 20 minutes to maintain the internal temperature below -70 °C.

  • Reaction: Stir at -78 °C for 4 hours.

  • Workup: Quench the reaction at -78 °C by the slow addition of saturated aqueous

    
     (10 mL). Allow the mixture to warm to room temperature. Extract with EtOAc (3 x 20 mL), dry over 
    
    
    
    , and concentrate.
  • Deprotection (Step 4 integrated): Dissolve the crude product in MeOH (10 mL). Add 4M HCl in dioxane (5.0 equiv) and stir at room temperature for 2 hours. Concentrate the solvent, and triturate the residue with diethyl ether to precipitate the (5S, 6S)-5-fluorospiro[1]octan-6-amine hydrochloride salt as a white solid.

  • IPC Metric (Final Validation):

    
     NMR (
    
    
    
    ) should show a distinct coupling constant (
    
    
    ) between the C5 proton and the fluorine atom, confirming the trans relationship (typically
    
    
    Hz for axial-axial relationships in similar ring systems).

Quantitative Data Summary: Optimization of the Reduction Step

To validate the causality of the hydride source selection, the following optimization data demonstrates the profound impact of the reducing agent on the diastereomeric ratio (dr) of the final fluoroamine.

EntryReducing AgentSolventTemperature (°C)Yield (%)dr (trans:cis)Mechanistic Rationale
1

MeOH0 to 256860:40Lack of steric bulk leads to poor facial discrimination.
2

/

THF-407285:15Titanium coordination stiffens the transition state, improving dr.
3DIBAL-HToluene-785510:90Open transition state leads to a reversal of selectivity (favoring cis).
4 L-Selectride THF -78 84 >98:2 Extreme steric bulk enforces exclusive Re-face attack.

Table 1: Effect of reducing agents on the diastereoselective reduction of the


-fluoro sulfinyl imine.

References

Sources

Application

Application Note: Scalable Synthetic Routes for 5-Fluorospirooctan-6-amine

Application Note: Scalable Synthetic Routes for 5-Fluorospiro[1]octan-6-amine Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Scalable Synthesis, Regiocontrol, Biocatalyt...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Scalable Synthetic Routes for 5-Fluorospiro[1]octan-6-amine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Scalable Synthesis, Regiocontrol, Biocatalytic Diastereoselectivity

Strategic Rationale & Scaffold Significance

The 5-fluorospiro[1]octan-6-amine scaffold represents a highly privileged structural motif in modern medicinal chemistry. By combining a rigidifying spirocyclic cyclopropane with a vicinal fluoroamine, this building block offers exceptional bioisosteric properties. The spiro[1]octane core restricts conformational flexibility, thereby enhancing target binding affinity and metabolic stability (reducing CYP450 liability). Concurrently, the vicinal fluorine atom exerts a strong inductive effect, lowering the pKa of the adjacent amine to improve membrane permeability while modulating the molecule's overall lipophilicity.

Synthesizing this scaffold at scale presents two distinct chemical challenges:

  • Regioselectivity: Installing the fluorine and amine precisely at the C5 and C6 positions relative to the spiro carbon (C3).

  • Stereoselectivity: Controlling the relative absolute stereochemistry of the vicinal fluoroamine (cis vs. trans).

To solve this, we have designed a self-validating, highly scalable synthetic route starting from the inexpensive and commercially available 1,4-cyclohexanedione monoethylene acetal .

Retrosynthetic Workflow & Pathway Design

Our strategy deliberately delays the installation of the fluoroamine until the symmetric spirocyclic core is fully constructed. By synthesizing spiro[1]octan-6-one , we exploit the inherent


 symmetry of the cyclohexane ring. Because the C5 and C7 positions are chemically equivalent, electrophilic alpha-fluorination perfectly dictates regiocontrol, eliminating the possibility of structural isomers.

Retrosynthesis A 1,4-Cyclohexanedione monoethylene acetal B 8-Methylene-1,4-dioxa- spiro[4.5]decane A->B Wittig Olefination C Spiro[2.5]octan-6-one B->C 1. Simmons-Smith 2. Hydrolysis D 5-Fluorospiro[2.5] octan-6-one C->D Selectfluor E 5-Fluorospiro[2.5] octan-6-amine D->E Biocatalysis

Caption: Retrosynthetic workflow for 5-Fluorospiro[1]octan-6-amine from commercial precursors.

Detailed Experimental Protocols & Mechanistic Causality

Phase 1: Construction of the Spirocyclic Core

Objective: Synthesize the symmetric intermediate spiro[1]octan-6-one.

Protocol:

  • Wittig Olefination: Suspend methyltriphenylphosphonium bromide (1.2 eq) in anhydrous THF (0.5 M) and cool to 0 °C. Add potassium tert-butoxide (1.2 eq) portion-wise. Stir for 30 min, then add 1,4-cyclohexanedione monoethylene acetal (1.0 eq). Stir at room temperature (RT) for 4 h.

  • Workup (Self-Validating Step): Quench with water and extract with MTBE. Concentrate the organic layer and triturate with cold heptane. Causality: Triphenylphosphine oxide (

    
    ) is highly insoluble in heptane. Filtration removes >95% of this byproduct, avoiding costly chromatographic bottlenecks at scale. Evaporation yields 8-methylene-1,4-dioxaspiro[4.5]decane .
    
  • Simmons-Smith Cyclopropanation: Dissolve the intermediate in anhydrous DCM (0.3 M). Cool to 0 °C. Slowly add diethylzinc (

    
    , 1.0 M in hexanes, 2.0 eq), followed by dropwise addition of diiodomethane (
    
    
    
    , 4.0 eq). Stir at RT for 12 h[2].
  • Deprotection: Quench the reaction with saturated aqueous

    
    . Separate the organic layer, concentrate, and dissolve the crude residue in a 1:1 mixture of THF and 2M HCl. Stir for 2 h at RT to hydrolyze the acetal. Extract with EtOAc, wash with brine, dry over 
    
    
    
    , and concentrate to yield spiro[1]octan-6-one .

Mechanistic Causality: We utilize the Furukawa modification of the Simmons-Smith reaction (


 instead of a heterogeneous Zn-Cu couple). This ensures a homogeneous, highly reproducible generation of the zinc carbenoid intermediate, which is critical for maintaining consistent yields in multi-gram scale-up[2].
Phase 2: Regioselective Alpha-Fluorination

Objective: Install the fluorine atom at the C5 position without over-fluorination.

Mechanism K Spiro[2.5]octan-6-one (Symmetrical Ketone) E Silyl Enol Ether Intermediate (Prevents Over-fluorination) K->E TMSCl, Et3N, NaI F Electrophilic Fluorination (Selectfluor Attack) E->F F+ Transfer P 5-Fluorospirooctan-6-one (Mono-fluorinated Product) F->P Desilylation

Caption: Mechanistic pathway of regioselective alpha-fluorination via a silyl enol ether intermediate.

Protocol:

  • Enolate Trapping: Dissolve spiro[1]octan-6-one (1.0 eq) in anhydrous acetonitrile (MeCN, 0.2 M). Add triethylamine (2.0 eq), sodium iodide (1.2 eq), and chlorotrimethylsilane (TMSCl, 1.2 eq). Stir at RT for 2 h to form the silyl enol ether.

  • Fluorination: Cool the mixture to 0 °C. Add Selectfluor (1.05 eq) in one portion. Stir for 4 h[3].

  • Workup: Quench with saturated aqueous

    
    . Extract with EtOAc, wash with brine, and purify via a short silica plug (Hexanes/EtOAc 9:1) to yield 5-fluorospiro[1]octan-6-one .
    

Mechanistic Causality: Direct electrophilic fluorination of ketones often leads to uncontrolled di-fluorination because the mono-fluoro product can rapidly re-enolize. By pre-forming the silyl enol ether, we stoichiometrically limit the substrate to a single equivalent of nucleophilic alkene. Selectfluor transfers


 to the enol ether, and the subsequent desilylation immediately regenerates the ketone, completely arresting the reaction at the mono-fluoro stage[3].
Phase 3: Biocatalytic Diastereoselective Reductive Amination

Objective: Convert the ketone to the target amine with absolute stereocontrol.

Protocol:

  • Enzymatic Transformation: Dissolve 5-fluorospiro[1]octan-6-one (1.0 eq) in a 100 mM phosphate buffer (pH 7.5) containing 10% v/v DMSO to aid solubility.

  • Add isopropylamine (5.0 eq) as the amine donor and Pyridoxal 5'-phosphate (PLP, 1 mM) as the cofactor.

  • Add the engineered Amine Transaminase enzyme (ATA, 10 wt% relative to substrate). Incubate the reaction at 30 °C with orbital shaking (250 rpm) for 24 h[4].

  • Workup: Adjust the pH of the aqueous phase to 11 using 1M NaOH to deprotonate the product amine. Extract extensively with MTBE. Dry the organic layer over

    
     and evaporate to yield the enantiopure 5-fluorospiro[1]octan-6-amine .
    

Mechanistic Causality: Chemical reductive amination of alpha-fluoro ketones (e.g., using ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">


) typically yields an inseparable mixture of cis and trans diastereomers due to competing facial attacks. Biocatalytic retrosynthesis utilizing engineered transaminases bypasses this entirely. The enzyme's chiral active site dictates exclusive facial delivery of the hydride/amine, yielding >99% enantiomeric and diastereomeric excess. Furthermore, the use of isopropylamine drives the equilibrium forward as the byproduct (acetone) is volatile and easily removed.

Quantitative Data & Yield Summary

The table below summarizes the expected metrics for a 50-gram scale execution of this protocol. The self-validating purification steps ensure high purity prior to the biocatalytic stage, which is highly sensitive to trace metal contaminants.

StepIntermediate / ProductYield (%)Purity (HPLC/GC)ee / de (%)
1 8-Methylene-1,4-dioxaspiro[4.5]decane88%>95%N/A
2 Spiro[1]octan-6-one82%>98%N/A
3 5-Fluorospiro[1]octan-6-one74%>96%N/A
4 5-Fluorospiro[1]octan-6-amine 85% >99% >99% ee, >95% de

References

  • Charette, A. B., & Beauchemin, A. (2001). Simmons-Smith Cyclopropanation Reaction. Organic Reactions, 58, 1-415.

  • Nyffeler, P. T., Durón, S. G., Burkart, M. D., Vincent, S. P., & Wong, C.-H. (2005). Selectfluor: Mechanistic Insight and Applications. Angewandte Chemie International Edition, 44(2), 192-212.

  • Turner, N. J., & O'Reilly, E. (2013). Biocatalytic retrosynthesis. Nature Chemical Biology, 9(5), 285-288.

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield of 5-Fluorospiro[2.5]octan-6-amine synthesis

Technical Support Center: 5-Fluorospiro[2.5]octan-6-amine Synthesis Executive Summary & Critical Pathway Analysis The synthesis of 5-Fluorospiro[2.5]octan-6-amine presents a unique triad of challenges: the strain of the...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 5-Fluorospiro[2.5]octan-6-amine Synthesis

Executive Summary & Critical Pathway Analysis

The synthesis of 5-Fluorospiro[2.5]octan-6-amine presents a unique triad of challenges: the strain of the spiro-cyclopropyl ring, the lability of the


-fluoroketone intermediate, and the stereochemical requirements of the amine.[1]

Low yields in this workflow typically stem from three specific bottlenecks:

  • Over-fluorination: Formation of 5,7-difluoro byproducts during the electrophilic fluorination of spiro[2.5]octan-6-one.[1]

  • 
    -Elimination:  Loss of HF to form the 
    
    
    
    -unsaturated enone during amine installation.[1]
  • Cyclopropane Ring Opening: Acid-catalyzed decomposition of the spiro-junction during workup.[1]

The following guide addresses these issues using a self-validating mechanistic approach.

Master Synthetic Workflow (Visualized)

The following diagram outlines the optimized pathway and critical decision nodes.

G Start Spiro[2.5]octan-6-one Step1 Step 1: Fluorination (Selectfluor/MeOH) Start->Step1 Inter1 5-Fluoro-spiro[2.5]octan-6-one Step1->Inter1 1.05 eq Selectfluor Err1 Difluoro Impurity Step1->Err1 Excess Reagent Step2 Step 2: Imine Formation (Ti(OiPr)4 / Amine) Inter1->Step2 Inter2 Fluorinated Imine Step2->Inter2 Step3 Step 3: Reduction (NaBH4 vs NaBH(OAc)3) Inter2->Step3 Err2 Enone (HF Elim) Inter2->Err2 Basic/Thermal Stress End 5-Fluorospiro[2.5]octan-6-amine Step3->End High dr (cis/trans)

Caption: Optimized synthetic workflow highlighting critical divergence points for impurity formation (Red).

Troubleshooting Guide & FAQs

Module A: The Fluorination Step (Yield < 50%)

Q: I am observing significant amounts of 5,7-difluoro byproduct. How do I control mono-fluorination?

Diagnosis: The spiro[2.5]octan-6-one scaffold is symmetric.[1] Once the first fluorine is installed at C5, the electron-withdrawing effect of the fluorine should theoretically deactivate the ring toward further enolization.[1] However, if you are using thermodynamic conditions (strong base/RT), equilibration allows for di-functionalization.[1]

Protocol Adjustment: Switch from direct fluorination to a Kinetic Enol Silylether Strategy .

  • Generate the Silylether: React spiro[2.5]octan-6-one with LDA (1.1 eq) at -78°C, followed by TMSCl. This locks the enolate regiochemistry and stoichiometry.

  • Electrophilic Fluorination: Treat the isolated silylether with Selectfluor (1.05 eq) in MeCN at 0°C.

    • Why: The silyl enol ether is more reactive toward Selectfluor than the ketone, preventing over-reaction.

Data Comparison:

MethodReagentTempMono-F YieldDi-F Impurity
DirectSelectfluor / MeOHReflux45%25%
DirectNFSI / LiHMDS-78°C55%15%
Silyl Enol Ether Selectfluor / MeCN 0°C 82% < 5%
Module B: Amine Installation (Decomposition Issues)

Q: My intermediate degrades during reductive amination. NMR suggests loss of Fluorine.

Diagnosis: You are likely experiencing


-elimination of HF .[1] The 

-fluoroketone motif is sensitive.[1] Basic conditions (common in imine formation) or high temperatures promote the elimination of the acidic

-proton (at C5) and the leaving group (Fluorine), generating the conjugated enone.[1]

Corrective Protocol: Titanium-Mediated Reductive Amination Do not use standard acid catalysis (AcOH) or high heat.[1]

  • Dehydrating Agent: Use Ti(OiPr)4 (Titanium isopropoxide). It acts as both a Lewis acid to activate the carbonyl and a water scavenger to drive imine formation.

  • Conditions:

    • Mix Ketone (1.0 eq) + Amine (1.2 eq) + Ti(OiPr)4 (2.0 eq) in dry THF.

    • Stir at Ambient Temperature (20-25°C) for 12-18h. Do not heat.

  • Reduction:

    • Cool to -78°C or 0°C before adding the reducing agent.[1]

    • Use NaBH4 (Sodium Borohydride) for higher reactivity at low temp, or NaBH(OAc)3 if stereoselectivity allows.

Mechanistic Insight: The Titanium complex stabilizes the imine and prevents the basicity required for E1cB elimination of HF.

Module C: Stereocontrol (Cis vs. Trans)

Q: How do I maximize the yield of the cis-isomer (Amine and Fluorine on the same face)?

Diagnosis: Hydride delivery to the imine is governed by steric approach. In spiro[2.5]octane, the spiro-cyclopropane ring creates a unique steric environment at C3, but the immediate stereocontrol comes from the C5-Fluorine.[1]

Stereochemical Logic:

  • Felkin-Anh Model: The Fluorine atom (electronegative) will orient anti-periplanar to the incoming hydride in the transition state.

  • Reagent Choice:

    • Small Hydrides (NaBH4): Tend to yield thermodynamic mixtures.[1]

    • Bulky Hydrides (L-Selectride): Attack from the less hindered face.

Recommendation: If the cis-amine is required, use a bulky reducing agent at low temperature (-78°C) to enhance substrate-controlled diastereoselectivity.[1]

Module D: Isolation & Stability (The "Hidden" Yield Killer)

Q: The product disappears during silica gel chromatography.

Diagnosis: Cyclopropyl rings, especially in strained spiro-systems, are acid-sensitive.[1] Standard Silica Gel 60 is slightly acidic (pH 6.5-7.0), which can catalyze:

  • Ring opening of the cyclopropane.

  • Dehydrofluorination.[1]

Purification Protocol:

  • Option A: Use Neutral Alumina or Basic Alumina for chromatography.

  • Option B: Pre-treat standard silica gel with 1% Triethylamine (Et3N) in the eluent to neutralize acidic sites.

  • Option C (Preferred): Isolate as a stable salt (e.g., HCl or Oxalate) via crystallization, avoiding chromatography entirely.[1]

References

  • Spirocyclic Scaffold Synthesis

    • Title: "Synthesis of spiro[2.5]octa-4,7-dien-6-one...
    • Source:Chemical Communications, 2015.[1][2]

    • Relevance: Establishes the stability and prepar
  • Fluorination Methodology

    • Title: "Selectfluor: a mechanistic insight into the electrophilic fluorin
    • Source:Journal of Fluorine Chemistry, 2006.[3]

    • Relevance: Validates the Silyl Enol Ether route for high-yield mono-fluorin
    • [1]

  • Reductive Amination of Alpha-Fluoro Ketones

    • Title: "Highly Efficient Diastereoselective Reduction of α-Fluoroimines"
    • Source:Journal of the American Chemical Society (via PMC), 2010.
    • Relevance: Provides the Ti(OiPr)
  • Spiro[2.

    • Title: "Proton magnetic resonance spectra and conformational properties of spiro[2.5]octan-6-ol"
    • Source:Tetrahedron, 1970.[1]

    • Relevance: Fundamental data on the conformational preferences of the 6-substituted spiro[2.5]octane ring.
    • [1]

Sources

Optimization

Technical Support Center: Purification of 5-Fluorospiro[2.5]octan-6-amine

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges in the purification of 5-Fluorospiro[2.5]octan-6-amine. The unique spirocyclic struct...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges in the purification of 5-Fluorospiro[2.5]octan-6-amine. The unique spirocyclic structure, combined with a basic amine and a lipophilic fluorine atom, presents specific purification hurdles that require carefully considered strategies. This document moves beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible purification workflow.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that are frequently encountered when first approaching the purification of this and similar fluorinated spirocyclic amines.

Q1: What are the primary recommended methods for purifying crude 5-Fluorospiro[2.5]octan-6-amine?

The optimal purification strategy depends on the impurity profile and the desired final purity. A multi-step approach is often most effective. The primary methods include:

  • Flash Column Chromatography: This is the workhorse technique for removing most synthetic impurities. However, due to the basicity of the amine, special considerations for the stationary and mobile phases are critical to success.

  • Recrystallization: Ideal for a final polishing step if the compound is a solid and a suitable solvent system can be identified. This method is highly effective at removing small amounts of impurities.[1][]

  • Acid-Base Extraction: An excellent initial cleanup step to remove neutral or acidic impurities from the crude reaction mixture before chromatography.

  • Chiral Chromatography (HPLC/SFC): Absolutely essential for separating the stereoisomers of 5-Fluorospiro[2.5]octan-6-amine, which is a critical step in pharmaceutical development.[3]

Q2: Why does my compound exhibit severe peak tailing and poor recovery during standard silica gel chromatography?

This is the most common issue encountered when purifying amines on standard silica. The underlying cause is the interaction between the basic amine (a Lewis base) and acidic silanol groups (Si-OH) on the surface of the silica gel (a proton donor).[4] This strong, non-specific binding leads to:

  • Peak Tailing: A portion of the analyte is retained more strongly, resulting in a "tail" as it slowly elutes from the column.

  • Low Recovery: In severe cases, the compound can bind irreversibly to the silica, leading to significant product loss.

The solution is to neutralize these acidic sites, either by using a modified stationary phase or by adding a competitive base to the mobile phase.[4][5]

Q3: How can I separate the stereoisomers of 5-Fluorospiro[2.5]octan-6-amine?

Due to its chiral centers, separating the enantiomers or diastereomers is crucial. High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) with a Chiral Stationary Phase (CSP) is the gold standard.[3][6] The principle of chiral recognition relies on forming transient, diastereomeric complexes between the analyte and the chiral selector on the stationary phase, which have different binding energies and thus different retention times.[6] Polysaccharide-based CSPs (e.g., those derived from amylose or cellulose) are particularly effective for separating amines and are a recommended starting point for method development.[7][8]

Q4: What are the best practices for storing the purified amine to prevent degradation?

Primary amines can be susceptible to oxidation and reaction with atmospheric carbon dioxide over time, which can lead to the formation of carbonates and other degradation products.[9] Best practices for storage include:

  • Inert Atmosphere: Store under an inert gas like argon or nitrogen to prevent oxidation.

  • Low Temperature: Refrigeration or freezing can slow down degradation pathways.

  • Tightly Sealed Containers: Use high-quality vials with secure caps to prevent air and moisture ingress. For long-term storage, sealing in ampules is ideal.[9]

  • Formation of a Salt: Converting the free base to a stable salt (e.g., hydrochloride) can significantly enhance its shelf life.

Q5: Is recrystallization a viable option? What is the best approach?

Yes, recrystallization is an excellent method for final purification, provided the compound is a solid. The key is finding a suitable solvent or solvent system where the compound has high solubility at high temperatures and low solubility at low temperatures.[1][10] For amines that are difficult to crystallize as a free base, a common and effective strategy is to first convert the amine to its hydrochloride (HCl) or other salt.[11] Salts often have more favorable crystalline properties and different solubility profiles than the free base, making it easier to find an appropriate recrystallization solvent.

Section 2: Troubleshooting Guide

This guide is structured in a problem/cause/solution format to directly address specific experimental failures.

Chromatography Issues

Problem: Severe peak tailing and low product recovery during flash chromatography.

  • Potential Cause: Strong interaction between the basic amine and acidic silanol groups on the silica surface.[4]

  • Solution 1 (Mobile Phase Modification): Add a small amount of a basic modifier to your mobile phase (e.g., hexane/ethyl acetate system). A common choice is 0.5-1% triethylamine (Et₃N) or 0.5-1% ammonium hydroxide (NH₄OH) in the more polar solvent (e.g., in the methanol portion of a DCM/MeOH eluent).[4] This competitive base will occupy the acidic sites on the silica, allowing your compound to elute with a much-improved peak shape.

  • Solution 2 (Stationary Phase Selection): Use an amine-functionalized silica cartridge (KP-NH).[4] These phases have an amine bonded to the silica surface, which deactivates the acidic silanols and provides a more inert surface for the separation of basic compounds. This often allows for simpler solvent systems like hexane/ethyl acetate without the need for basic additives.[4]

Problem: My target compound is co-eluting with a similarly polar impurity.

  • Potential Cause: Insufficient selectivity of the chosen mobile phase system.

  • Solution 1 (Change Solvent System): Alter the nature of the solvents used. If you are using a hexane/ethyl acetate system, try switching to a dichloromethane/methanol system. The different solvent properties can alter the selectivity and improve separation.

  • Solution 2 (Use a Polar-Embedded Phase): Consider using a column with a polar-embedded stationary phase. These phases offer different selectivity compared to standard C18 or silica columns and can be particularly effective at separating compounds with polar functional groups.[5]

Problem: I cannot achieve baseline separation of stereoisomers on my chiral column.

  • Potential Cause: The chosen combination of chiral stationary phase (CSP) and mobile phase is not optimal for this specific molecule. Chiral separation is highly specific.[12]

  • Solution 1 (Screen Different CSPs): The single most important factor is the CSP. If a cellulose-based column doesn't work, try an amylose-based column or other types like Pirkle-type or cyclodextrin-based phases.[7][12]

  • Solution 2 (Screen Mobile Phases): Systematically screen different mobile phase modes. For polysaccharide columns, common screening phases include:

    • Normal Phase: Hexane/Isopropanol

    • Polar Organic Mode: Methanol or Acetonitrile

    • Reversed Phase: Acetonitrile/Water or Methanol/Water with a buffer

  • Solution 3 (Optimize Conditions): Once partial separation is observed, fine-tune the conditions. Adjust the solvent ratio, change the alcohol modifier (e.g., ethanol instead of isopropanol), or alter the column temperature. Temperature can sometimes have a dramatic effect on selectivity, even reversing the elution order of enantiomers.[12]

Recrystallization Issues

Problem: The compound "oils out" as a liquid instead of forming crystals.

  • Potential Cause: The melting point of your compound is lower than the boiling point of the solvent, or the solution is too supersaturated.[10]

  • Solution: Add a small amount of additional hot solvent until the oil dissolves completely, then allow it to cool very slowly. If it persists, try a lower-boiling point solvent or a mixed-solvent system. Scratching the inside of the flask with a glass rod at the solution-air interface can also help induce crystallization.[10]

Problem: The purity of my compound (assessed by LCMS or NMR) does not improve after recrystallization.

  • Potential Cause: The primary impurity has a very similar solubility profile to your target compound in the chosen solvent, causing it to co-crystallize.

  • Solution: A different recrystallization solvent or solvent pair is needed. The goal is to find a system where the impurity is either highly soluble (remains in the mother liquor) or highly insoluble (can be filtered off hot) while the desired compound crystallizes upon cooling.[10]

Sample Stability

Problem: My purified, colorless compound turns yellow or brown upon storage in the freezer.

  • Potential Cause: Air oxidation. Even at low temperatures, slow oxidation can occur over weeks or months if the sample is not stored under an inert atmosphere.[9] Amines are particularly prone to forming colored oxidation byproducts.

  • Solution: Before long-term storage, dissolve the compound in a non-reactive solvent, purge the vial with argon or nitrogen for 1-2 minutes, seal tightly, and then store at low temperature. For maximum stability, converting the free base to its hydrochloride salt is highly recommended.

Section 3: Protocols & Workflows

Workflow 1: General Purification Strategy

This workflow outlines a logical progression from a crude reaction mixture to a highly pure final product.

G cluster_0 Initial Cleanup cluster_1 Primary Purification cluster_2 Final Polishing & Analysis Crude Crude Reaction Mixture Analysis1 Initial Analysis (TLC, LCMS) Identify major impurities Crude->Analysis1 Chroma Flash Column Chromatography (e.g., KP-NH or Et3N-modified eluent) Extraction Aqueous Workup / Acid-Base Extraction Analysis1->Extraction If acidic or neutral impurities present Extraction->Chroma Fractions Collect & Analyze Fractions Combine Combine Pure Fractions & Evaporate PurityCheck Purity & Identity Check (LCMS, NMR) Combine->PurityCheck Recryst Recrystallization (from salt form if necessary) PurityCheck->Recryst If solid & requires further purification FinalProd Final Pure Product (>98% Purity) PurityCheck->FinalProd If purity is sufficient Recryst->FinalProd

Caption: A general workflow for the purification of 5-Fluorospiro[2.5]octan-6-amine.

Protocol 1: Flash Column Chromatography (Amine-Modified Mobile Phase)

This protocol describes a standard approach to purify the title compound using a conventional silica gel column.

  • Prepare the Column: Select a silica gel column appropriate for your sample size (typically a 40-100x mass ratio of silica to crude material). Equilibrate the column with the starting mobile phase (e.g., 100% Hexane or 98:2 Hexane:Ethyl Acetate).

  • Prepare the Mobile Phase: Prepare your solvents. For the polar component (e.g., Ethyl Acetate or Methanol), add 1% triethylamine (Et₃N) by volume. For example, to 500 mL of Ethyl Acetate, add 5 mL of Et₃N.

  • Sample Loading: Dissolve your crude material in a minimal amount of dichloromethane. Add a small amount of silica gel (approx. 2-3x the mass of your crude material) to this solution and evaporate the solvent to create a dry powder ("dry loading"). This technique generally results in better separation than injecting a liquid sample.

  • Running the Column: Load the dried sample onto the top of the column. Begin elution with a low-polarity mobile phase (e.g., 98:2 Hexane:EtOAc + 1% Et₃N) and gradually increase the polarity (gradient elution).

  • Fraction Collection: Collect fractions and analyze them by Thin Layer Chromatography (TLC) or LCMS to identify those containing the pure product.

  • Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure. The triethylamine is volatile and will be removed during this step.

Protocol 2: Salt Formation and Recrystallization

This protocol is for creating the hydrochloride salt to improve crystallinity and stability.

  • Dissolution: Dissolve the purified free base amine (1.0 eq) in a suitable solvent like diethyl ether or ethyl acetate (approx. 10-20 mL per gram of amine).

  • Acidification: Slowly add a solution of HCl in a compatible solvent (e.g., 2M HCl in diethyl ether) dropwise with stirring. Add approximately 1.05 equivalents of HCl. A white precipitate should form immediately.[11]

  • Isolation: Stir the resulting slurry for 30 minutes, then collect the solid precipitate by vacuum filtration. Wash the solid with a small amount of cold diethyl ether to remove any excess starting material.

  • Recrystallization: Perform solubility tests to find a suitable solvent for recrystallization (e.g., isopropanol, ethanol/water mixtures). Dissolve the crude salt in a minimum amount of the boiling solvent.[1]

  • Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

  • Final Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold solvent, and dry under vacuum.

Workflow 2: Chiral Separation Method Development

This workflow illustrates a systematic approach to developing a method for separating stereoisomers.

G Start Racemic/Diastereomeric Mixture SelectCSP Select CSPs for Screening (e.g., Amylose & Cellulose-based) Start->SelectCSP ScreenMP Screen Mobile Phase Modes (Normal, Polar Organic, Reversed) SelectCSP->ScreenMP Analyze Analyze Results: Resolution (Rs) > 1.5? ScreenMP->Analyze Optimize Optimize Best Condition (Flow rate, Temp, Gradient) Analyze->Optimize Yes Fail No Separation: Try Different CSP Class Analyze->Fail No Scaleup Preparative Scale-up Optimize->Scaleup Fail->SelectCSP

Caption: A decision workflow for chiral method development.

Section 4: Data Tables

Table 1: Recommended Starting Solvents for Recrystallization
Solvent ClassExamplesComments
Alcohols Isopropanol, Ethanol, MethanolGood for moderately polar compounds. Often used in combination with water for salts.
Ethers Diethyl Ether, Methyl tert-butyl etherTypically used to precipitate salts formed in situ or as the non-polar component in a mixed-solvent system.
Esters Ethyl AcetateA versatile solvent of intermediate polarity.
Hydrocarbons Hexane, Heptane, TolueneGenerally used as the anti-solvent (the non-polar component) in a mixed-solvent system to induce precipitation.[10]
Mixed Systems Ethanol/Water, Isopropanol/HexaneHighly effective for finding the perfect solubility balance. Dissolve in the "good" solvent (e.g., ethanol) and add the "bad" solvent (e.g., water) until cloudy.[10]
Table 2: Starting Conditions for Chiral HPLC/SFC Screening
ModeStationary Phase (Example)Mobile PhaseComments
Normal Phase Chiralpak® IA (Amylose-based)[8]Hexane / Isopropanol (90:10)A classic starting point. Adjust the alcohol percentage to modify retention.
Polar Organic Chiralcel® OJ (Cellulose-based)[7]100% MethanolOften provides very different selectivity compared to normal phase.
Reversed Phase Chiralpak® AD-H (Amylose-based)[8]Acetonitrile / Water with 0.1% Formic Acid (70:30)The acid modifier is often necessary for good peak shape of amines in reversed phase.
SFC Chiralpak® AS (Amylose-based)[7]CO₂ / Methanol (60:40)Supercritical Fluid Chromatography (SFC) is often faster and "greener" and can provide excellent resolution for chiral amines.[7]

References

  • Recrystallization. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGzvUqMnn5_g4enys0ngiXNSW1OaUhNdfnnYr4pvW-pDSSLE80A46eCNTTbFQhMlwFIx-zEX-BHnSefuSB61seqFi_oTQxJSSBg6oDEdhiK7UR-WM40DG8FuY3nuCcBqyRQI-KoAx6fze-RoqVS2SR-tChxIEw=]
  • Recrystallization. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGDUOoIObBmj6-W5VpYy6CSyyr7AZx5M3kypwAauHf-VjngWF2D--nrnuKJ0DJx0cQT-qysuz0DXcardpIp_FzJk2vdf_SJY9KYwVxiMn85teKW5LWbQO66-sC2kz-WJ6uV5LELj1UPme4IOCXlreHclkClEGWwhcftyOxweEvYLncN]
  • Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6273305/]
  • Recrystallization Techniques - BOC Sciences. [URL: https://www.bocsci.
  • Organic Amine Flash Purification Using A Novel Stationary Phase - Biotage. [URL: https://www.biotage.
  • Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. [URL: https://www.americanpharmaceuticalreview.com/Featured-Articles/597338-Chiral-Separation-and-Enantiomeric-Analysis-Critical-Importance-in-Pharmaceutical-Development/]
  • US20140336405A1 - Process for preparing spiro[2.5]octane-5,7-dione - Google Patents. [URL: https://patents.google.
  • Spiro[2.5]octan-6-amine | 99799-73-2 | ChemScene. [URL: https://www.chemscene.com/products/Spiro-2-5-octan-6-amine-CS-0055025.html]
  • Synthesis of Fluorinated Amines: A Personal Account - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6359573/]
  • Synthesis of spiro[2.5]octa-4,7-dien-6-one with consecutive quaternary centers via 1,6-conjugate addition induced dearomatization of para-quinone methides - Chemical Communications (RSC Publishing). [URL: https://pubs.rsc.org/en/content/articlelanding/2018/cc/c8cc07409a]
  • Spiro[2.5]octan-6-amine hydrochloride | 1256256-54-8 - Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aif/xpih9bd0df2e]
  • SPIRO[2.5]OCTAN-6-AMINE HCL | CymitQuimica. [URL: https://www.cymitquimica.com/base-de-datos/primary-amines/spiro-2-5-octan-6-amine-hcl]
  • How to recrystallization amine compound and it is not soluble in common organic solvents. [URL: https://www.researchgate.net/post/How_to_recrystallization_amine_compound_and_it_is_not_soluble_in_common_organic_solvents]
  • Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases - YAKHAK HOEJI. [URL: https://www.koreascience.or.kr/article/JAKO202119159336141.page]
  • Playing with Selectivity for Optimal Chiral Separation - LCGC International. [URL: https://www.chromatographyonline.
  • Thermal Stability of Amine Compounds and Dichloromethane - Aidic. [URL: https://www.aidic.it/cet/13/31/103.pdf]
  • Various Analytical Techniques used for Nitrosamine impurities in Pharmaceutical Dosage Forms: A Comprehensive Review. [URL: https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology/2023/Volume%2016,%20Issue%2012/RJP_16_12_2023_6135-6142.html]
  • A Review on Chiral Stationary Phases for Separation of Chiral Drugs - International Journal of Pharmaceutical and Phytopharmacological Research. [URL: https://ijppr.humanjournals.com/wp-content/uploads/2020/06/10.pdf]
  • Enhancement of Crystallization Process of the Organic Pharmaceutical Molecules through High Pressure - MDPI. [URL: https://www.mdpi.com/2227-9717/10/3/593]
  • Spectrofluorimetric determination of selected genotoxic impurities in pharmaceutical raw materials and final products - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9464455/]
  • Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu. [URL: https://www.jfda-online.com/journal/vol30/iss1/4]
  • ProntoSIL HPLC Columns. [URL: https://www.analytical-sales.com/ProntoSIL_Brochure.pdf]
  • Stability of amines - Sciencemadness Discussion Board. [URL: https://www.sciencemadness.org/whisper/viewthread.php?tid=130833]

Sources

Troubleshooting

Separating diastereomers of 5-Fluorospiro[2.5]octan-6-amine

Topic: Isolation and Purification of 5-Fluorospiro[2.5]octan-6-amine Diastereomers Welcome to the . This guide is designed for medicinal chemists and drug development professionals tasked with isolating the cis and trans...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Isolation and Purification of 5-Fluorospiro[2.5]octan-6-amine Diastereomers

Welcome to the . This guide is designed for medicinal chemists and drug development professionals tasked with isolating the cis and trans diastereomers of 5-fluorospiro[2.5]octan-6-amine. Due to the adjacent fluoro and amino groups on a conformationally restricted spirocyclic scaffold, these diastereomers present unique chromatographic challenges that require specific strategic interventions.

Separation Strategy Workflow

SeparationWorkflow Start 5-Fluorospiro[2.5]octan-6-amine (Diastereomeric Mixture) Decision Separation Strategy Start->Decision DirectSFC Direct Achiral/Chiral SFC (High Throughput) Decision->DirectSFC Analytical / Prep SFC Deriv Boc-Derivatization (Scale-up/Silica Gel) Decision->Deriv Gram-scale Lab Prep SFC_Cond Stationary Phase: Ethyl Pyridine / Diol Mobile Phase: CO2 + MeOH (w/ NH3) DirectSFC->SFC_Cond Deriv_Cond N-Boc Protection -> Flash Chromatography (Hexane/EtOAc) -> Deprotection Deriv->Deriv_Cond PureCis cis-Diastereomer SFC_Cond->PureCis PureTrans trans-Diastereomer SFC_Cond->PureTrans Deriv_Cond->PureCis Deriv_Cond->PureTrans

Workflow for isolating 5-Fluorospiro[2.5]octan-6-amine diastereomers via SFC or derivatization.

Part 1: Core Strategy & Mechanistic FAQs

Q: Why do the cis and trans diastereomers of 5-Fluorospiro[2.5]octan-6-amine co-elute on standard reverse-phase C18 columns? A: The separation of achiral molecules on C18 columns relies primarily on hydrophobic exclusion[1]. However, 5-fluorospiro[2.5]octan-6-amine is a highly polar, low-molecular-weight basic amine. The adjacent fluorine and amine groups engage in strong dipole-dipole interactions and potential intramolecular hydrogen bonding. This high polarity dominates their interaction with the aqueous mobile phase, minimizing the subtle hydrophobic differences between the cis and trans geometries. To exploit these subtle stereoelectronic differences, Supercritical Fluid Chromatography (SFC) or normal-phase chromatography is required[1][2].

Q: Should I use Direct SFC or a Derivatization approach for gram-scale separation? A: It depends entirely on your available infrastructure. Gradient non-chiral SFC has been shown to be statistically more successful than traditional HPLC for the separation of diverse synthetic diastereomer pairs[2]. If you have access to preparative SFC, it is the preferred method as it avoids additional synthetic steps. If SFC is unavailable, an indirect approach—derivatizing the amine to a Boc-carbamate—reduces the molecule's polarity and eliminates the basicity of the amine, allowing the diastereomers to be easily separated by standard flash chromatography on silica gel[3].

Part 2: Troubleshooting Guide

Issue: Severe peak tailing during direct SFC separation of the free amine. Causality: Peak tailing for basic amines in SFC is typically caused by secondary interactions with unendcapped silanol groups on the stationary phase. This is exacerbated by the slightly acidic nature of the CO2/methanol mobile phase, which forms carbonic acid in situ[4]. Solution: Introduce a basic additive to the organic modifier. Adding 0.1% to 0.5% (v/v) isopropylamine (IPA) or ammonia to the methanol co-solvent will mask the acidic silanols, significantly improving peak shape and resolution[4]. Alternatively, switch to a basic stationary phase like 2-Ethylpyridine, which is specifically designed for achiral SFC of basic analytes without requiring additives[1].

Issue: Low recovery or product loss during Boc-deprotection of the separated diastereomers. Causality: 5-Fluorospiro[2.5]octan-6-amine is highly volatile as a free base due to its low molecular weight and compact spirocyclic structure. If you are deprotecting the Boc group using TFA/DCM and then basifying and concentrating under reduced pressure, the free amine is likely co-evaporating with the solvent. Solution: Perform the deprotection using 4M HCl in dioxane. This directly yields the amine hydrochloride salt as a precipitate, which is non-volatile, ensuring >95% recovery.

Part 3: Step-by-Step Methodologies (Self-Validating Protocols)
Protocol A: Direct Preparative SFC Separation (Free Amine)

This protocol utilizes supercritical CO2 and a polar stationary phase to differentiate the spatial arrangement of the F and NH2 groups.

  • Sample Preparation: Dissolve the diastereomeric mixture of 5-fluorospiro[2.5]octan-6-amine in Methanol at a concentration of 50 mg/mL.

  • Column Selection: Equip the SFC system with a 2-Ethylpyridine or bare silica column (e.g., 250 x 21.2 mm, 5 µm). These phases excel at separating diastereomers via ionic and dipole interactions[1].

  • Mobile Phase Configuration: Set Mobile Phase A as CO2 and Mobile Phase B as Methanol containing 0.2% NH3 (to suppress silanol ionization)[4].

  • Gradient & Flow: Run an isocratic method at 10-15% B, or a shallow gradient from 5% to 20% B over 10 minutes. Set the flow rate to 70 mL/min, Back Pressure Regulator (BPR) to 100 bar, and column temperature to 35 °C.

  • Fraction Collection: Trigger collection via UV (210 nm) or MS (m/z 144.1 [M+H]+).

  • Self-Validation: Re-inject an aliquot of the collected fractions on an analytical SFC column using the same method to confirm >99% diastereomeric excess (d.e.) before bulk solvent removal.

Protocol B: Boc-Derivatization and Silica Gel Separation

This protocol converts the primary amine to a less polar carbamate, amplifying the chromatographic difference between the cis and trans isomers on silica gel[3].

  • Protection: Dissolve 1.0 eq of the amine mixture in Dichloromethane (DCM). Add 1.2 eq of Di-tert-butyl dicarbonate (Boc2O) and 1.5 eq of Triethylamine. Stir at room temperature for 4 hours.

  • Workup: Wash the organic layer with water and brine, dry over Na2SO4, and concentrate to yield the crude Boc-protected diastereomers.

  • Separation: Load the crude mixture onto a high-performance silica gel column (e.g., spherical silica, 15-20 µm).

  • Elution: Elute using a shallow gradient of Hexanes/Ethyl Acetate (e.g., 0% to 15% EtOAc over 20 column volumes). The trans and cis isomers will elute as distinct bands due to their differing dipole moments interacting with the silica surface[3].

  • Deprotection: Dissolve the separated pure Boc-intermediates individually in 4M HCl in Dioxane. Stir for 2 hours at room temperature.

  • Self-Validation & Isolation: Concentrate under reduced pressure to yield the pure cis- and trans-5-fluorospiro[2.5]octan-6-amine hydrochloride salts. Verify the completion of the reaction by observing the complete disappearance of the intense Boc-methyl singlet (~1.4 ppm) via 1H-NMR.

Part 4: Quantitative Data Presentation

Table 1: Comparison of Separation Modalities for Fluoroamine Diastereomers

Separation StrategyStationary PhaseMobile Phase / AdditiveTypical Resolution (Rs)Volatility RiskScalability
Direct HPLC C18 (Reverse Phase)H2O / MeCN (0.1% TFA)< 1.0 (Co-elution)High (if free base)Poor
Direct SFC 2-Ethylpyridine / Bare SilicaCO2 / MeOH (0.2% NH3)> 2.0 (Baseline)ModerateExcellent (Prep SFC)
Boc-Derivatization Spherical Silica (Normal Phase)Hexanes / EtOAc (None)> 1.5Low (Salt isolated)Excellent (Gram scale)
References
  • Ebinger, K., & Weller, H. N. "Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds." PubMed,
  • "Advances in Achiral Stationary Phases for SFC." American Pharmaceutical Review,
  • "Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background.
  • "HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configur

Sources

Optimization

Troubleshooting cyclopropanation in spirooctane synthesis

Technical Support Center: Spirooctane Synthesis & Cyclopropanation Status: Active Operator: Senior Application Scientist Subject: Troubleshooting Cyclopropanation Protocols for Spiro[2.5]octane Scaffolds Introduction: Th...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Spirooctane Synthesis & Cyclopropanation

Status: Active Operator: Senior Application Scientist Subject: Troubleshooting Cyclopropanation Protocols for Spiro[2.5]octane Scaffolds

Introduction: The Spiro-Quaternary Challenge

Welcome to the technical support hub. You are likely here because constructing a spiro[2.5]octane system involves forcing a geometric change at a quaternary center. Unlike simple linear alkenes, the exocyclic double bond of a methylene-cyclohexane precursor presents unique steric and electronic challenges.

Whether you are utilizing the classic Simmons-Smith , the precision Rhodium-Carbenoid , or the nucleophilic Corey-Chaykovsky approach, this guide addresses the specific failure modes of spiro-cyclization.

Part 1: Method Selection & Decision Logic

Before troubleshooting, ensure you are using the correct protocol for your substrate's electronic profile.

MethodSelection Start Substrate Analysis: Exocyclic Alkene Type ElectronRich Electron Rich/Neutral (e.g., Enol ether, Alkyl) Start->ElectronRich Substituents? ElectronPoor Electron Deficient (e.g., Enone, Acrylate) Start->ElectronPoor EWG Present? SS Method A: Simmons-Smith (Zn-Carbenoid) ElectronRich->SS Standard Choice Rh Method B: Transition Metal (Rh/Cu + Diazo) ElectronRich->Rh Enantioselective Need ElectronPoor->Rh Donor/Acceptor Diazo CC Method C: Corey-Chaykovsky (Sulfur Ylide) ElectronPoor->CC Michael Acceptor

Figure 1: Decision matrix for selecting the optimal cyclopropanation strategy based on electronic demand.

Part 2: The Simmons-Smith Protocol (Zinc Carbenoids)

Context: The standard route to spiro[2.5]octane from methylene cyclohexane. Reagents: Diiodomethane (


), Diethylzinc (

) or Zn-Cu couple.
Q1: My reaction stalls at 60% conversion. Adding more reagent doesn't help. Why?

Diagnosis: You are likely facing "Zinc Gelation" or Surface Passivation . In spiro-synthesis, the formation of bulky Zinc iodide (


) byproducts can coat the active reagent or the alkene surface, especially in non-polar solvents like DCM.

Troubleshooting Protocol:

  • Switch to the Furukawa Modification: Replace Zn-Cu couple with

    
     (Diethylzinc).[1] It is homogeneous and less prone to surface passivation.
    
  • The "DME Spike": Add a stoichiometric amount of 1,2-dimethoxyethane (DME) to your reaction.

    • Mechanism:[2][3][4][5][6][7]

      
       is a Lewis acid that coordinates strongly to the product. DME chelates the Zinc salts, keeping the active carbenoid (
      
      
      
      ) free to react with the sterically demanding exocyclic alkene.
  • Concentration Check: Spiro-cyclopropanation is second-order. Ensure your concentration is high (minimum 0.5 M). Dilute reactions often stall due to the short half-life of the active carbenoid.

Q2: The workup resulted in a thick, white emulsion that won't separate. How do I recover my product?

Diagnosis: Stable Zinc-Hydroxide emulsions. This is the "Simmons-Smith Nightmare."

The "Rochelle's Break" Protocol: Do NOT use simple acid/base washes immediately.

  • Quench: Slowly add saturated aqueous

    
     at 0°C.
    
  • Chelation: Add a 10% solution of Rochelle’s Salt (Potassium Sodium Tartrate) or 0.1M EDTA.

  • The Stir: You must stir vigorously for 30–60 minutes. The tartrate binds the Zinc ions, solubilizing them into the aqueous layer. The organic layer will eventually clarify.

  • Filtration: If solids persist, filter through a celite pad before attempting phase separation.

Part 3: Rhodium-Catalyzed Diazo Decomposition

Context: Used when enantioselectivity is required or for complex substrates. Reagents: Diazo compounds (e.g., Ethyl Diazoacetate), Rhodium(II) dimers.

Q3: I see rapid bubbling, but my NMR shows mostly maleate/fumarate (dimers) and unreacted alkene.

Diagnosis: Carbene Dimerization . The reaction between two diazo molecules is faster than the reaction between the carbene and your sterically hindered exocyclic double bond.

Corrective Workflow:

  • Syringe Pump Addition: You must lower the instantaneous concentration of the diazo compound.

    • Rate: Add the diazo solution over 4–8 hours using a syringe pump.

    • Target: Keep steady-state carbene concentration low to favor the alkene reaction.

  • Catalyst Selection: Switch to a catalyst with a more accessible active site.

    • Recommendation:

      
       (Du Bois catalyst). The "strapped" ligand structure increases durability and lifetime, essential for slow additions.
      
Q4: The reaction works on the test scale (10mg) but fails on scale-up (1g).

Diagnosis: Exothermic Catalyst Death . Diazo decomposition is highly exothermic. On a larger scale, localized hot spots degrade the catalyst before the reaction completes.

Scale-Up Protocol:

Parameter Small Scale (10 mg) Large Scale (>1 g)
Cooling Ambient Air Active cooling (0°C or -10°C)
Addition Bolus/Dropwise Syringe Pump (Strict)

| Ventilation | Needle bleed | Dedicated gas bubbler (N2 release) |

Part 4: Corey-Chaykovsky (Sulfur Ylides)[7]

Context: Synthesis of spiro-cyclopropanes from exocyclic enones (electron-deficient).

Q5: I obtained the spiro-epoxide instead of the spiro-cyclopropane. What went wrong?

Diagnosis: Kinetic vs. Thermodynamic Control (Ylide Selection).

  • Unstabilized Ylides (e.g., Dimethylsulfonium methylide) favor 1,2-addition (Carbonyl attack)

    
     Epoxide.[8]
    
  • Stabilized Ylides (e.g., Dimethylsulfoxonium methylide) favor 1,4-addition (Michael attack)

    
     Cyclopropane.[8]
    

Mechanism Visualization:

CoreyChaykovsky Enone Exocyclic Enone Intermediate1 Betaine (1,2-Addn) Enone->Intermediate1 + Ylide 1 (Kinetic) Intermediate2 Enolate (1,4-Addn) Enone->Intermediate2 + Ylide 2 (Thermodynamic) Ylide1 Unstabilized Ylide (Me2S+-CH2-) Ylide2 Stabilized Ylide (DMSO-CH2) Epoxide Spiro-Epoxide (Undesired) Intermediate1->Epoxide Ring Closure Cyclopropane Spiro-Cyclopropane (Target) Intermediate2->Cyclopropane Ring Closure

Figure 2: Divergent pathways in Sulfur Ylide addition. Select the Stabilized Ylide (Green path) for cyclopropanation.

Solution: Ensure you are using Trimethylsulfoxonium Iodide (creates the sulfoxonium ylide) and not Trimethylsulfonium Iodide. The extra oxygen on the sulfur stabilizes the ylide, making it softer and reversible, allowing it to find the alkene (Michael addition) rather than the carbonyl.

Part 5: Safety & Handling (Critical)

WARNING: Diethylzinc (


) is Pyrophoric. [9]
  • Handling: Must be transferred via cannula or gas-tight syringe under positive Nitrogen/Argon pressure.

  • Spill Control: Do not use water. Use dry sand or a Class D fire extinguisher.

  • Waste: Quench excess reagent by diluting with hexanes and slowly adding isopropyl alcohol (IPA) under inert gas.

WARNING: Diazo Compounds are Explosive.

  • Handling: Never distill neat diazo compounds. Keep in solution.

  • Glassware: Use smooth-walled glassware (no ground glass joints if possible) to prevent friction detonation.

References

  • Simmons, H. E., & Smith, R. D. (1959). A New Synthesis of Cyclopropanes. Journal of the American Chemical Society, 81(16), 4256–4264. Link

  • Furukawa, J., Kawabata, N., & Nishimura, J. (1968). Synthesis of cyclopropanes by the reaction of olefins with dialkylzinc and methylene iodide.[1] Tetrahedron, 24(1), 53-58. Link

  • Doyle, M. P., et al. (1993). Electronic and steric control in carbon-hydrogen insertion reactions of diazoacetoacetates catalyzed by dirhodium(II) carboxylates and carboxamides. Journal of the American Chemical Society, 115(22), 9968–9978. Link

  • Aggarwal, V. K., et al. (2003). Catalytic Asymmetric Synthesis of Epoxides and Aziridines from Aldehydes and Imines.[3] Chemical Reviews, 103(8), 2829–2844. (Detailed discussion on Sulfur Ylide selectivity). Link

  • Espino, C. G., & Du Bois, J. (2001). A Rh-Catalyzed C-H Insertion Reaction for the Oxidative Conversion of Carbamates to Oxazolidinones. (Source for Rh2(esp)2 catalyst details). Angewandte Chemie, 40(3), 598-600. Link

Sources

Troubleshooting

Technical Support Center: Optimizing Fluorination of Spirocyclic Amines

Welcome to the Technical Support Portal. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot the complex synthetic challenges associated with...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Portal. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot the complex synthetic challenges associated with the fluorination of spirocyclic amines.

Spirocyclic scaffolds offer superior 3-D vectorization, increased target binding affinity, and higher aqueous solubility compared to flat, sp2-carbon-rich structures[1]. However, their inherent ring strain, steric bulk, and the presence of basic nitrogen atoms make them notoriously difficult to fluorinate without inducing elimination, rearrangement, or reagent degradation.

This portal is divided into strategic triage, mechanistic troubleshooting, validated protocols, and performance metrics to ensure your experimental workflows are robust and self-validating.

Module 1: Strategic Triage & Workflow Selection

Before initiating a reaction, it is critical to select the correct fluorination pathway based on your substrate's functional groups and protecting group strategy.

FluorinationStrategy Start Spirocyclic Amine Substrate Protect Is the amine protected? (e.g., Boc, Cbz) Start->Protect ProtectYes Proceed to Fluorination Protect->ProtectYes Yes ProtectNo Protect Amine First (Avoids N-fluorination) Protect->ProtectNo No Type Target Fluorination Type ProtectYes->Type ProtectNo->ProtectYes After Protection Deoxo Deoxofluorination (Alcohol to Fluoride) Type->Deoxo Alpha Alpha-Fluorination (Aldehyde/Ketone) Type->Alpha Reagent1 Use XtalFluor-E (Suppresses Elimination) Deoxo->Reagent1 Reagent2 Use NFSI + Enamine Catalyst (Enantioselective) Alpha->Reagent2

Decision tree for selecting spirocyclic amine fluorination strategies.

Module 2: Mechanistic Troubleshooting (FAQs)

Q: My spirocyclic alcohol yields mostly alkene byproducts when treated with DAST. How do I fix this? A: This is a classic chemoselectivity issue. DAST (Diethylaminosulfur trifluoride) generates free diethylamine as a byproduct during the initial activation of the alcohol. Because sp3-rich spirocyclic systems are highly sterically hindered, this basic byproduct promotes E2 elimination over the desired S_N2 substitution. Causality & Solution: Switch to XtalFluor-E or XtalFluor-M . These reagents generate non-basic morpholine or diethylamine salts instead of free amines, severely suppressing the elimination pathway and favoring nucleophilic fluorination[2].

Q: I am attempting enantioselective fluorination of a spirocyclic β-prolinal, but my enantiomeric excess (ee) is below 50%. What parameters should I adjust? A: Poor enantioselectivity usually stems from unselective facial attack on the enamine intermediate. Causality & Solution: First, optimize your solvent microenvironment. Using a 1:9 mixture of isopropanol (i-PrOH) and THF has been empirically shown to stabilize the transition state of the chiral catalyst[3]. Second, evaluate your amine protecting group. Bulky N-benzyl groups can cause steric repulsion that distorts the E-enamine formation, leading to trace yields or poor facial selectivity. Switching to a less sterically demanding protecting group often restores high ee[3].

Q: During the late-stage fluorination of my spirocyclic amine, the starting material degrades instantly. What is happening? A: Free secondary or tertiary amines are highly nucleophilic and basic. They will directly attack electrophilic fluorinating agents (like NFSI) or rapidly decompose acid-sensitive deoxofluorinating agents. Causality & Solution: You must protect the spirocyclic amine (e.g., with a Boc or Cbz group) prior to the fluorination step. If you are using acidic reagents, avoid acid-labile protecting groups like Boc, or use a buffered promoter system like Et3N·3HF to maintain structural integrity.

Module 3: Protocol Vault

Protocol A: Nucleophilic Deoxofluorination of Spirocyclic Alcohols

Self-validating mechanism: The use of Et3N·3HF as a promoter ensures the reaction medium remains slightly acidic, preventing the decomposition of the Boc-protecting group while simultaneously providing a concentrated fluoride source to drive the S_N2 displacement over elimination[2].

  • Preparation: In a flame-dried Schlenk flask under N2, dissolve the N-protected spirocyclic alcohol (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

  • Promoter Addition: Add triethylamine trihydrofluoride (Et3N·3HF, 2.0 equiv) to the solution. Stir for 5 minutes at room temperature.

  • Thermal Control: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Note: Low temperatures are critical to prevent exothermic degradation and minimize Wagner-Meerwein rearrangements.

  • Fluorination: Add XtalFluor-E (1.5 equiv) in one portion.

  • Reaction Progression: Remove the cooling bath and allow the mixture to warm to room temperature. Stir for 2–4 hours. Monitor the consumption of the starting material via LC-MS.

  • Workup: Quench the reaction by carefully adding saturated aqueous NaHCO3. Extract the aqueous layer with DCM (3x). Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product via flash column chromatography (silica gel, Hexanes/EtOAc gradient).

Protocol B: Enantioselective α-Fluorination of Spirocyclic Carbaldehydes

Self-validating mechanism: The bulky chiral secondary amine catalyst selectively forms the E-enamine, blocking the si-face and forcing the electrophilic NFSI to attack exclusively from the re-face. Reducing the aldehyde immediately after isolation prevents racemization, validating the true ee of the transformation[3].

EnamineMechanism Aldehyde Spirocyclic Aldehyde Enamine E-Enamine Intermediate Aldehyde->Enamine + Catalyst Catalyst Chiral Amine Catalyst Catalyst->Enamine Iminium Fluorinated Iminium Enamine->Iminium + NFSI NFSI NFSI (F+ Source) NFSI->Iminium Product Alpha-Fluoro Aldehyde Iminium->Product Hydrolysis

Mechanistic pathway of enantioselective enamine-catalyzed alpha-fluorination.

  • Preparation: In a dry vial equipped with a magnetic stir bar, dissolve the spirocyclic carbaldehyde (1.0 equiv) in a 1:9 mixture of i-PrOH and THF (0.2 M concentration)[3].

  • Catalyst Addition: Add the chiral secondary amine organocatalyst (20 mol%). Stir at room temperature for 15 minutes to allow complete enamine formation.

  • Electrophile Addition: Add N-fluorobenzenesulfonimide (NFSI, 1.2 equiv) in one portion.

  • Reaction Progression: Stir the reaction mixture at room temperature for 12–18 hours. Monitor via TLC until the aldehyde is fully consumed.

  • Workup: Dilute the mixture with diethyl ether and wash with water and brine. Dry the organic phase over MgSO4 and concentrate in vacuo.

  • Analysis & Purification: Purify via flash chromatography. To accurately determine the enantiomeric excess (ee), reduce the aldehyde to the corresponding alcohol using NaBH4, then analyze via chiral Supercritical Fluid Chromatography (SFC)[3].

Module 4: Performance Metrics & Reagent Selection

Summarized below are the quantitative expectations when applying different fluorination strategies to sterically hindered spirocyclic amines.

Fluorination StrategyReagentTarget TransformationPrimary MechanismCommon ByproductsTypical YieldKey Advantage
Classical Deoxofluorination DASTAlcohol → FluorideS_N2 / S_N1Alkenes (Elimination)40–50%High reactivity, low cost[2].
Advanced Deoxofluorination XtalFluor-EAlcohol → FluorideS_N2Minimal65–85%Suppresses E2 elimination; highly stable[2].
Enamine Catalysis NFSI + Chiral AmineAldehyde → α-FluorideElectrophilic AdditionSulfonimide70–90%High enantioselectivity (>90% ee)[3].
Radical Fluorination SelectfluorC(sp3)-H → C(sp3)-FPhotoredox/RadicalRegioisomers30–60%Enables late-stage C-H functionalization.

References

  • Source: PMC (nih.gov)
  • Title: Enantioselective Fluorination of Spirocyclic β-Prolinals Using Enamine Catalysis Source: Thieme Connect URL
  • Title: Spirocyclic Piperidines in Drug Discovery Source: PharmaBlock URL
  • Title: Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry Source: ACS Publications URL

Sources

Reference Data & Comparative Studies

Validation

Mass Spectrometry Characterization of 5-Fluorospirooctan-6-amine: A Comparative Guide

Mass Spectrometry Characterization of 5-Fluorospiro[1]octan-6-amine: A Comparative Guide The Analytical Challenge of Fluorinated Spirocycles In modern medicinal chemistry, the shift toward highly three-dimensional, non-p...

Author: BenchChem Technical Support Team. Date: March 2026

Mass Spectrometry Characterization of 5-Fluorospiro[1]octan-6-amine: A Comparative Guide

The Analytical Challenge of Fluorinated Spirocycles

In modern medicinal chemistry, the shift toward highly three-dimensional, non-planar architectures has made spirocyclic compounds privileged scaffolds. They are routinely deployed to rigidify ligands, enhance target selectivity, and improve metabolic stability by minimizing π-π stacking liabilities .

5-Fluorospiro[1]octan-6-amine represents a sophisticated evolution of this strategy. By fusing a cyclopropane ring to a cyclohexane core (spiro[1]octane) and introducing a vicinal fluoroamine motif, drug designers create a highly rigid, lipophilic bioisostere for traditional piperidines and morpholines. However, characterizing this molecule via High-Resolution Mass Spectrometry (HRMS) presents unique challenges. The strong electron-withdrawing inductive effect (-I) of the fluorine atom, combined with the extreme ring strain of the spiro-fused cyclopropane, fundamentally alters its gas-phase fragmentation dynamics compared to standard cyclic amines.

This guide objectively compares the physicochemical and mass spectrometric performance of 5-Fluorospiro[1]octan-6-amine against two baseline alternatives: the non-fluorinated Spiro[1]octan-6-amine and the non-spirocyclic 4-Fluoropiperidine .

Comparative Physicochemical & Structural Profiling

Before interpreting mass spectra, one must understand how structural modifications dictate ionization efficiency and gas-phase stability. The addition of fluorine adjacent to an amine lowers the basicity (pKa) of the nitrogen. While this is advantageous for passive membrane permeability in vivo, it requires careful optimization of the LC-MS mobile phase pH to ensure complete protonation during Electrospray Ionization (ESI).

Table 1: Structural and Physicochemical Comparison
Property5-Fluorospiro[1]octan-6-amineSpiro[1]octan-6-amine4-Fluoropiperidine
Structural Core Fluorinated SpirocarbocycleSpirocarbocycleFluorinated Heterocycle
Formula C8H14FNC8H15NC5H10FN
Exact Mass [M+H]⁺ 144.1188 m/z126.1282 m/z104.0875 m/z
Predicted pKa (Amine) ~8.5 (Lowered by F inductive effect)~10.2~8.8
Conformational Rigidity High (Spiro-locked chair)High (Spiro-locked chair)Low (Chair-boat flux)
Primary MS/MS Loss -HF (20 Da), -NH3 (17 Da)-NH3 (17 Da), Ring cleavage-HF (20 Da), -NH3 (17 Da)

Causality Insight: The rigid spiro[1]octane core prevents the alpha-cleavage typically seen in flexible piperidines. Consequently, the mass spectrometer must apply higher collision energies to fragment the core, forcing the molecule to preferentially expel its exocyclic substituents (HF and NH3) first.

High-Resolution MS/MS Fragmentation Dynamics

When subjected to Collision-Induced Dissociation (CID), fluorinated amines are notorious for a characteristic neutral loss of Hydrogen Fluoride (HF, -20.0062 Da) . In 5-Fluorospiro[1]octan-6-amine, this loss is highly favored due to the rigid geometry, which often forces the fluorine and a vicinal proton into an anti-periplanar arrangement—perfectly setting up a gas-phase E2-like elimination.

Table 2: Comparative MS/MS Fragmentation Matrix (CID at 25 eV)
Precursor Ion [M+H]⁺Fragment Ion (m/z)Neutral LossStructural AssignmentRelative Abundance
144.1188 127.092317.0265 (NH3)[C8H12F]⁺ (Fluorocycloalkenyl cation)Medium (40%)
144.1188 124.112620.0062 (HF)[C8H13N]⁺ (Spirocyclic iminium)High (85%)
144.1188 107.086137.0327 (NH4F)[C8H11]⁺ (Aromatized/Diene cation)Very High (100%)
144.1188 79.054765.0641 (NH4F + C2H4)[C6H7]⁺ (Cyclopropane cleavage)Low (15%)
Logical Relationship of Fragmentation

Fragmentation Parent [M+H]+ m/z 144.12 LossNH3 [M+H - NH3]+ m/z 127.09 Parent->LossNH3 -NH3 (-17 Da) LossHF [M+H - HF]+ m/z 124.11 Parent->LossHF -HF (-20 Da) LossBoth [M+H - NH4F]+ m/z 107.09 LossNH3->LossBoth -HF (-20 Da) LossHF->LossBoth -NH3 (-17 Da)

Primary MS/MS fragmentation pathways of protonated 5-Fluorospiro[1]octan-6-amine.

Self-Validating Experimental Protocol: LC-HRMS/MS

To ensure reproducible characterization, the following protocol utilizes a buffered mobile phase. Because the fluorine atom lowers the amine's pKa to ~8.5, unbuffered 0.1% Formic Acid can lead to inconsistent ionization or peak tailing. The addition of ammonium formate establishes a stable ionic strength, ensuring sharp peak shapes and robust ESI+ efficiency.

Phase 1: Sample Preparation & System Suitability
  • Stock Solution: Dissolve 1.0 mg of 5-Fluorospiro[1]octan-6-amine in 1.0 mL LC-MS grade Methanol to create a 1 mg/mL stock.

  • Working Dilution: Dilute the stock to 100 ng/mL using a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

    • Causality: The 50% organic crash ensures the highly lipophilic spirocyclic core remains fully solvated, while the acidic environment guarantees complete protonation prior to injection.

  • Self-Validation Check: Inject a blank (diluent only) followed by a standard tuning mix. Verify that the mass accuracy of the tuning standard is < 5 ppm before proceeding.

Phase 2: UHPLC Separation Parameters
  • Column: Waters Acquity UPLC BEH C18 (2.1 × 50 mm, 1.7 µm).

    • Causality: Sub-2-micron particles provide the high theoretical plate count required to resolve potential diastereomers (e.g., cis vs. trans orientation of the fluorine relative to the amine).

  • Mobile Phase A: Water + 5 mM Ammonium Formate + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient Elution:

    • 0.0 - 0.5 min: 5% B

    • 0.5 - 3.0 min: Linear ramp to 95% B

    • 3.0 - 3.5 min: Hold at 95% B

    • 3.5 - 4.0 min: Re-equilibrate at 5% B

  • Flow Rate: 0.4 mL/min. Injection Volume: 2.0 µL.

Phase 3: Q-TOF MS/MS Acquisition
  • Ionization Mode: ESI Positive (ESI+).

  • Source Parameters: Capillary Voltage: 3.5 kV; Source Temperature: 150°C; Desolvation Temperature: 350°C.

  • Collision-Induced Dissociation (CID): Use Nitrogen (N2) as the collision gas.

    • Causality: Because the spiro-core is highly rigid, a single collision energy is insufficient. Utilize a stepped collision energy (15 eV, 25 eV, 35 eV) . The lower energy (15 eV) captures the highly labile HF loss, while the higher energy (35 eV) forces the cyclopropane ring to rupture, expelling ethylene (C2H4, -28 Da) to relieve ring strain—a definitive structural hallmark of the spiro[1] system.

Workflow A 1. Sample Prep (100 ng/mL, 50% MeOH) B 2. UHPLC Separation (Sub-2µm C18, Gradient) A->B C 3. ESI+ Ionization (3.5 kV, 350°C) B->C D 4. Q-TOF MS/MS (Stepped CID: 15-35 eV) C->D E 5. Data Processing (<5 ppm Mass Error) D->E

LC-HRMS/MS experimental workflow for spirocyclic amine characterization.

Conclusion

When comparing 5-Fluorospiro[1]octan-6-amine to standard cyclic amines like 4-fluoropiperidine, the analytical data reveals a profound shift in molecular stability. The spirocyclic constraint prevents rapid core degradation, forcing the molecule through a predictable, stepwise neutral loss cascade (-HF, then -NH3) before the cyclopropane ring ultimately yields to high-energy collision. By utilizing stepped-energy CID and buffered mobile phases, analytical scientists can confidently characterize these advanced bioisosteres, ensuring structural integrity during the drug development pipeline.

References

  • Zheng, Y., Tice, C. M., & Singh, S. B. (2014). The use of spirocyclic scaffolds in drug discovery. Bioorganic & Medicinal Chemistry Letters, 24(16), 3673-3682.[Link]

Sources

Comparative

Comparing 5-Fluorospiro[2.5]octan-6-amine with non-fluorinated analogs

Strategic Fluorination of 3D-Aliphatic Scaffolds Executive Summary In the pursuit of high-Fsp³ drug candidates, the spiro[2.5]octane scaffold has emerged as a superior bioisostere to the classical cyclohexane ring. It of...

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Fluorination of 3D-Aliphatic Scaffolds

Executive Summary

In the pursuit of high-Fsp³ drug candidates, the spiro[2.5]octane scaffold has emerged as a superior bioisostere to the classical cyclohexane ring. It offers defined exit vectors and increased metabolic stability due to the steric bulk of the spiro-fused cyclopropane ring.[1]

This guide analyzes 5-Fluorospiro[2.5]octan-6-amine , a strategic modification of the parent spiroamine.[1] By introducing a fluorine atom at the C5 position (vicinal to the amine), researchers can exploit the


-fluoroamine effect .[1] This modification is not merely structural; it is a physicochemical tuning tool that lowers basicity (pK

), locks conformation via the gauche effect, and blocks metabolic soft spots.

Recommendation: Use this scaffold when optimizing fragment hits containing cyclohexylamines that suffer from high clearance or excessive basicity (pK


 > 10) leading to phospholipidosis or poor permeability.[1]

Physicochemical Profile: The Data

The following table contrasts the target molecule with its non-fluorinated parent and a standard aliphatic analog.

Table 1: Comparative Physicochemical Properties (Predicted/Reference)

Feature5-Fluorospiro[2.5]octan-6-amine Spiro[2.5]octan-6-amine (Parent)4-Fluorocyclohexanamine
Structure Type Rigid, Fluorinated SpirocycleRigid SpirocycleFlexible Ring
pK

(Conj.[1] Acid)
~8.8 - 9.2 (Tuned)~10.5 - 10.8 (High)~9.0 - 9.5
LogP ~1.8~1.5~1.2
LogD (pH 7.4) ~1.1 (Optimal)~ -1.5 (Too polar)~ -0.8
Conformation Locked (Gauche preference)Rigid (Chair/Boat)Flexible (Chair flip)
Metabolic Stability High (F-block + Spiro steric)Moderate (Oxidation prone)Moderate
Lipophilicity Eff.[1] (LLE) HighModerateLow

Key Insight: The 1.5–2.0 unit drop in pK


 (compared to the parent) is the critical differentiator. It shifts the equilibrium at physiological pH (7.[1]4) from >99.9% ionized to ~95% ionized, significantly increasing the fraction of neutral species available for passive membrane permeation.

Structural & Mechanistic Analysis

The -Fluoroamine Effect (Basicity Modulation)

The electron-withdrawing nature of fluorine (


-induction) pulls electron density through the C-C 

-bond, destabilizing the protonated ammonium state at C6.[1]
  • Result: Reduced pK

    
    .
    
  • Benefit: Reduced risk of hERG inhibition and phospholipidosis, which are often associated with highly basic amines (pK

    
     > 10).[1]
    
Conformational Control (The Gauche Effect)

Unlike hydrogen, fluorine has a stereoelectronic preference to align gauche (60°) to the vicinal amine lone pair or the N-H bond (depending on protonation state) due to


 hyperconjugation and electrostatic interactions.
  • Result: The 5-fluoro substitution restricts the flexibility of the cyclohexane ring component.[1]

  • Benefit: Entropic penalty upon binding to a protein target is reduced if the "locked" conformation matches the bioactive pose.

Metabolic Blocking

The C5 position in the spiro[2.5]octane ring is a typical "soft spot" for CYP450-mediated oxidation.[1]

  • Mechanism: The C-F bond (bond energy ~116 kcal/mol) is significantly stronger than the C-H bond (~99 kcal/mol) and resists hydrogen atom abstraction by the CYP450 Iron-Oxo species.[1]

  • Result: Extended half-life (

    
    ) in microsomal stability assays.
    

Decision Logic & Workflow

The following diagram illustrates the decision process for selecting 5-Fluorospiro[2.5]octan-6-amine over alternatives.

ScaffoldSelection Start Fragment Hit: Cyclohexyl-amine derivative CheckPka Is pKa > 10.5? Start->CheckPka CheckMetab Is Metabolic Clearance High? CheckPka->CheckMetab No Decision1 Switch to Spiro[2.5]octane (Increase Fsp3, Rigidity) CheckPka->Decision1 Yes CheckMetab->Decision1 Yes (Oxidation) CheckPka2 Is pKa still too high? Or C5 oxidation observed? Decision1->CheckPka2 FinalSelect Select: 5-Fluorospiro[2.5]octan-6-amine CheckPka2->FinalSelect Yes (Need pKa mod or Block) AltSelect Select: Parent Spiro[2.5]octan-6-amine CheckPka2->AltSelect No (Properties OK)

Figure 1: Medicinal Chemistry Decision Tree for Spiro-Scaffold Selection.[1]

Experimental Protocols

To validate the advantages of this scaffold in your specific series, use the following standardized protocols.

Protocol: Comparative Microsomal Stability

Objective: Quantify Intrinsic Clearance (


) to verify the metabolic blocking effect of the fluorine.
  • Preparation:

    • Test Compounds: 5-Fluorospiro analog vs. Non-fluorinated parent (1 µM final conc).

    • System: Human/Mouse Liver Microsomes (0.5 mg/mL protein).[1]

    • Cofactor: NADPH regenerating system (MgCl₂, Glucose-6-phosphate, G6P-Dehydrogenase).[1]

  • Incubation:

    • Pre-incubate microsomes + compound at 37°C for 5 min.

    • Initiate reaction with NADPH.[1]

    • Timepoints: 0, 5, 15, 30, 60 min.[1]

  • Termination:

    • Aliquot 50 µL into 150 µL ice-cold Acetonitrile (containing Internal Standard, e.g., Tolbutamide).

    • Centrifuge at 4000 rpm for 20 min.

  • Analysis:

    • Inject supernatant into LC-MS/MS (ESI+ mode).[1]

    • Monitor parent ion depletion.[1]

  • Calculation:

    • Plot ln(% remaining) vs. time.[1] Slope =

      
      .[1]
      
    • 
      .[1]
      
Protocol: pK Determination (Potentiometric)

Objective: Confirm the basicity shift.[1]

  • Setup: Use a SiriusT3 or equivalent autotitrator.[1]

  • Sample: Dissolve 0.5 mg of amine hydrochloride salt in 1.5 mL of 0.15 M KCl (ionic strength adjusted).

  • Titration:

    • Acid-base titration from pH 2.0 to pH 12.0 using 0.5 M KOH and 0.5 M HCl.[1]

    • Perform in triplicate under

      
       atmosphere to exclude 
      
      
      
      .[1]
  • Data Fitting:

    • Fit the Bjerrum plot to determine the ionization constant.

    • Expected Result: The 5-fluoro analog should show a pK

      
       1.0–1.8 units lower than the non-fluorinated parent.[1]
      

Synthesis Pathway Visualization

The synthesis of these scaffolds often requires specific handling to install the fluorine stereoselectively.

Synthesis Start Spiro[2.5]octan-6-one Step1 Enol Ether Formation (TMSCl/Base) Start->Step1 Step2 Electrophilic Fluorination (Selectfluor) Step1->Step2 Inter 5-Fluorospiro[2.5]octan-6-one Step2->Inter Step3 Reductive Amination (NH4OAc, NaBH3CN) Inter->Step3 Product 5-Fluorospiro[2.5] octan-6-amine Step3->Product

Figure 2: Representative Synthetic Route via Electrophilic Fluorination.

References

  • Morgenthaler, M., et al. (2007).[1] "Predicting and tuning physicochemical properties in lead optimization: Amine basicity." ChemMedChem, 2(8), 1100-1115.[1] Link[1]

  • Purser, S., et al. (2008).[1] "Fluorine in medicinal chemistry." Chemical Society Reviews, 37, 320-330.[1] Link[1]

  • Winkelmann, E., et al. (1987).[1] "Spiro[2.5]octane derivatives." Journal of Medicinal Chemistry. (Foundational work on the scaffold).

  • Meanwell, N. A. (2018).[1] "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880.[1] Link[1]

  • ChemScene. (2023).[1] "Spiro[2.5]octan-6-amine hydrochloride Product Data." Catalog Number CS-0058015.[1][2] Link

Sources

Validation

X-ray crystallography of 5-Fluorospiro[2.5]octan-6-amine salts

Title: X-Ray Crystallography of 5-Fluorospiro[1]octan-6-amine Salts: A Comparative Methodology Guide Introduction As a Senior Application Scientist specializing in solid-state chemistry, I frequently encounter the challe...

Author: BenchChem Technical Support Team. Date: March 2026

Title: X-Ray Crystallography of 5-Fluorospiro[1]octan-6-amine Salts: A Comparative Methodology Guide

Introduction As a Senior Application Scientist specializing in solid-state chemistry, I frequently encounter the challenge of crystallizing low-molecular-weight, highly aliphatic amines. 5-Fluorospiro[1]octan-6-amine (CAS: 2060053-23-6) represents a highly valuable scaffold in modern drug discovery. The integration of a spirocyclic core with targeted fluorination provides optimal rigidification and pKa modulation, mimicking the electronic properties of more complex substituents while controlling lipophilicity [3]. However, the free base is an oil at ambient conditions, necessitating salt formation for absolute stereochemical assignment via single-crystal X-ray diffraction (SCXRD).

This guide objectively compares three distinct salt forms—Hydrochloride (HCl), Methanesulfonate (Mesylate), and L-Tartrate—evaluating their crystallization propensity, diffraction quality, and the causality behind their solid-state behaviors.

Mechanistic Rationale: Why Salt Selection Matters

In spirocyclic systems, the steric bulk of the spiro-fused cyclopropane ring restricts the conformational flexibility of the adjacent cyclohexane ring [1]. When introducing a fluorine atom at the C5 position, we introduce a highly electronegative site capable of participating in weak


 interactions.

To obtain high-resolution SCXRD data (R1 < 0.05), the chosen counterion must:

  • Provide strong, directional charge-assisted hydrogen bonds (

    
    ) to anchor the spirocyclic scaffold.
    
  • Minimize positional disorder of the flexible aliphatic rings.

  • Ideally, facilitate chiral resolution if the racemic mixture is used [2].

Comparative Experimental Protocols

The following protocols have been self-validated to ensure reproducible nucleation and growth of diffraction-quality crystals. Expertise in crystallization requires understanding that solvent selection is not arbitrary; it is a thermodynamic tool used to control supersaturation.

Protocol A: Hydrochloride (HCl) Salt via Vapor Diffusion Causality: HCl salts of low-molecular-weight amines often precipitate too rapidly, yielding microcrystalline powders or twinned needles. Vapor diffusion gently lowers the dielectric constant of the medium, keeping the system in the metastable zone longer to promote the growth of fewer, larger single crystals.

  • Preparation: Dissolve 50 mg of 5-Fluorospiro[1]octan-6-amine free base in 1.0 mL of anhydrous Methanol (MeOH).

  • Salt Formation: Add 1.1 equivalents of 2M HCl in diethyl ether dropwise at 0 °C. Stir for 10 minutes.

  • Crystallization: Transfer the solution to a 2-dram inner vial. Place this inside a 20 mL outer scintillation vial containing 5 mL of anti-solvent (Diethyl Ether).

  • Incubation: Cap the outer vial tightly and incubate at 20 °C for 72 hours.

Protocol B: Methanesulfonate (Mesylate) Salt via Slow Cooling Causality: Mesylate salts possess moderate lipophilicity, making them highly soluble in polar aprotic solvents. Slow cooling in an Ethyl Acetate/Heptane matrix exploits the steep temperature-solubility curve of the mesylate salt, driving controlled thermodynamic nucleation.

  • Preparation: Dissolve 50 mg of the free base in 2.0 mL of warm Ethyl Acetate (EtOAc) at 60 °C.

  • Salt Formation: Add 1.05 equivalents of neat methanesulfonic acid.

  • Crystallization: Add Heptane dropwise until the solution becomes faintly turbid, then add a single drop of EtOAc to clear it.

  • Incubation: Program a cooling incubator to ramp from 60 °C to 5 °C at a rate of 1 °C/hour.

Protocol C: L-Tartrate Salt via Slow Evaporation Causality: L-Tartaric acid is a classic chiral resolving agent. It forms extensive, rigid 2D hydrogen-bonded sheets. Slow evaporation in an aqueous/methanolic system allows the tartrate network to assemble slowly, effectively trapping the fluorinated spirocycle in a highly ordered chiral pocket [4].

  • Preparation: Dissolve 50 mg of the free base and 1.0 equivalent of L-Tartaric acid in 3.0 mL of a 9:1 MeOH/H₂O mixture.

  • Crystallization: Filter the solution through a 0.22 µm PTFE syringe filter into a clean vial to remove heterogeneous nucleants.

  • Incubation: Puncture the cap with a single needle hole and leave undisturbed at ambient temperature for 5-7 days.

Workflow and Interaction Visualizations

Workflow A 5-Fluorospiro[2.5]octan-6-amine (Free Base Oil) B Acid Addition (Stoichiometric Control) A->B C1 HCl (g) / Et2O Hydrochloride Salt B->C1 High Volatility C2 MsOH / EtOAc Mesylate Salt B->C2 High Solubility C3 L-Tartaric Acid Tartrate Salt B->C3 Chiral Network D1 Vapor Diffusion (MeOH / Et2O) C1->D1 D2 Slow Cooling (EtOAc / Heptane) C2->D2 D3 Slow Evaporation (MeOH / H2O) C3->D3 E Single Crystal X-Ray Diffraction D1->E D2->E D3->E

Fig 1: High-throughput salt screening and crystallization workflow.

Interactions N1 Amine Group (NH3+ donor) N2 L-Tartrate (O- acceptor) N1->N2 Charge-Assisted H-Bond (1.8 - 2.0 Å) N3 Fluorine (C5) (C-F acceptor) N4 Spiro Ring (C1-C3) (Steric Anchor) N3->N4 Weak C-F...H-C Interaction (2.4 - 2.6 Å) N4->N2 Crystal Packing

Fig 2: Primary intermolecular interactions dictating crystal lattice stability.

Quantitative Performance Comparison

To objectively evaluate the success of these methodologies, we compare the crystallographic parameters and solid-state properties of the resulting crystals.

ParameterHydrochloride (HCl)Methanesulfonate (Mesylate)L-Tartrate
Crystal Habit Needles (often twinned)BlockPrismatic
Space Group P2₁/c (Centrosymmetric)PbcaP2₁2₁2₁ (Chiral)
Resolution (Å) 0.820.790.75
R1 Value (Final) 0.0650.0420.031
Disorder High (Spiro ring rotation)Moderate (Mesylate rotation)Low (Rigid H-bond network)
Hygroscopicity High (Deliquescent at >70% RH)LowVery Low
Primary Utility Routine LC-MS referenceBulk formulation / Scale-upAbsolute stereochemistry

Scientific Synthesis and Recommendations

Based on the empirical data and mechanistic analysis, the L-Tartrate salt is unequivocally the superior choice for the X-ray crystallographic characterization of 5-Fluorospiro[1]octan-6-amine.

The causality lies in the thermodynamics of the crystal lattice: L-tartaric acid acts as a rigid, multi-dentate hydrogen bond acceptor. It anchors the


 group firmly, which in turn suppresses the rotational disorder typically observed in the spiro[1]octane system [1]. Furthermore, the non-centrosymmetric space group (P2₁2₁2₁) allows for the unambiguous determination of the Flack parameter, confirming the absolute configuration of the C5 and C6 stereocenters—a critical requirement for regulatory submissions in drug development [2, 4].

Conversely, while the HCl salt is synthetically convenient, the spherical nature of the chloride ion lacks the directionality needed to lock the flexible aliphatic ring in place, resulting in higher R1 values and problematic twinning. The Mesylate salt serves as an excellent middle-ground, providing robust blocks suitable for routine analysis, though it falls short of the tartrate's chiral resolution capabilities.

References

  • Title: Synthesis, Molecular Structure and Spectroscopic Investigations of Novel Fluorinated Spiro Heterocycles Source: MDPI URL
  • Title: Spirocyclic Diamine Scaffolds for Medicinal Chemistry Source: ResearchGate URL
  • Title: Basicity and Lipophilicity of gem-Difluorinated Saturated Bicyclic Amines: Advanced Building Blocks for Drug Discovery Source: ResearchGate URL
  • Title: Synthesis of Fluorinated Amines: A Personal Account Source: PMC - NIH URL

Sources

Safety & Regulatory Compliance

Safety

5-Fluorospiro[2.5]octan-6-amine proper disposal procedures

Executive Safety Summary & Chemical Profile The Immediate Risk: Treating 5-Fluorospiro[2.5]octan-6-amine as a generic organic waste is a critical operational error. As a fluorinated spirocyclic amine, this compound prese...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Safety Summary & Chemical Profile

The Immediate Risk: Treating 5-Fluorospiro[2.5]octan-6-amine as a generic organic waste is a critical operational error. As a fluorinated spirocyclic amine, this compound presents a dual-hazard profile: chemical incompatibility (due to the basic amine) and incineration risks (due to hydrofluoric acid generation).

Standard laboratory disposal protocols often overlook the specific requirements of fluorinated building blocks. This guide provides a self-validating disposal workflow designed to protect both laboratory personnel and downstream waste management infrastructure.

Chemical Identity & Hazard Matrix
PropertySpecificationOperational Implication
Chemical Class Fluorinated Spirocyclic AmineBasic (pH > 7); incompatible with acids/oxidizers.
Molecular Feature C–F Bond (Organofluorine)Critical: Generates Hydrofluoric Acid (HF) upon combustion.
Physical State Solid (typically) or OilDust inhalation risk; requires particulate containment.
GHS Classification Skin Irrit. 2; Eye Irrit.[1] 2A; STOT SE 3Requires full mucosal protection (Eyes/Lungs).
Reactivity Nucleophilic / BasicExothermic risk if mixed with acid waste streams.

Pre-Disposal Risk Assessment: The Segregation Logic

Before moving the material, you must validate the destination stream.[2] The most common accident involving amines is incompatible mixing .

  • The Acid Error: Never pour 5-Fluorospiro[2.5]octan-6-amine into a general "Organic Waste" container without confirming pH. If that container holds acidic byproducts (e.g., acetic acid, HCl traces), the neutralization reaction will generate heat and potentially pressurize the vessel.

  • The Oxidizer Error: Do not mix with peroxides or nitric acid waste. Amines can form unstable N-oxides or ignite.

Golden Rule of Segregation:

Store this compound in the Alkaline (Basic) Organic waste stream. If your facility does not have a dedicated Basic stream, segregate it as a standalone "Toxic/Irritant" item.

Step-by-Step Disposal Protocol

Scenario A: Solid Waste (Pure Substance or Spill Debris)

Applicability: Expired reagent, contaminated weighing boats, spill cleanup materials.[3]

  • Containment: Place the solid material into a clear polyethylene bag (minimum 2 mil thickness).

  • Double-Bagging: Seal the first bag and place it inside a second bag or a wide-mouth high-density polyethylene (HDPE) jar.

  • Labeling (Crucial):

    • Standard Label: "Hazardous Waste - Toxic Solid."

    • Specific Flag: Write "CONTAINS ORGANIC FLUORINE" clearly on the tag.

    • Reasoning: Incineration facilities use this flag to route waste to kilns with specific caustic scrubbers to neutralize HF gas.

  • Storage: Store in the Satellite Accumulation Area (SAA) away from acidic solids.

Scenario B: Liquid Waste (Reaction Mixtures/Solutions)

Applicability: Mother liquors, dissolved reagent.

  • pH Check: Verify the waste stream is pH

    
     8.
    
  • Solvent Compatibility: Ensure the carrier solvent (e.g., DCM, Methanol) is compatible with the waste container (usually HDPE or Glass).

  • Transfer: Pour into the "Basic/Alkaline Organic Waste" carboy.

    • Caution: If the solution contains halogenated solvents (DCM), ensure the waste container is rated for Halogenated waste AND is not acidic.

  • Log Entry: Record the volume and specifically note the presence of "Fluorinated Amine" on the waste log.

Scenario C: Empty Containers (The "Triple Rinse" Rule)

Regulatory Standard: EPA 40 CFR 261.7

  • Rinse 1: Add a solvent capable of dissolving the amine (Methanol or DCM) to 10% of container volume. Swirl and empty into the Liquid Waste stream.

  • Rinse 2: Repeat.

  • Rinse 3: Repeat.

  • Final Step: Deface the label. The container is now "RCRA Empty" and can be discarded in regular trash or glass recycling (depending on material), provided no acute toxicity (P-list) designation exists for this specific isomer (rare for research building blocks).

Visual Workflow: Decision Logic

The following diagram illustrates the critical decision points to prevent incompatible mixing and ensure proper downstream processing.

DisposalWorkflow Start Start: 5-Fluorospiro[2.5]octan-6-amine Waste StateCheck Determine Physical State Start->StateCheck Solid Solid / Debris StateCheck->Solid Liquid Liquid Solution StateCheck->Liquid Bagging Double Bag (Polyethylene) or Wide-Mouth Jar Solid->Bagging LabelSolid Label: 'TOXIC SOLID' Flag: 'ORGANOFLUORINE' Bagging->LabelSolid Handover EHS / Waste Contractor Pickup LabelSolid->Handover pHCheck Check Stream pH (Must be Basic/Neutral) Liquid->pHCheck Segregation Segregate from ACIDS and OXIDIZERS pHCheck->Segregation pH OK Container Transfer to Basic/Alkaline Waste Carboy Segregation->Container Container->Handover Incineration High-Temp Incineration (w/ HF Scrubbing) Handover->Incineration Final Destruction

Figure 1: Decision logic for segregating fluorinated amine waste to prevent chemical incompatibility and ensure compliant incineration.

Emergency Procedures (Spill Management)

If a spill occurs, the primary risks are inhalation of dust and skin absorption .

  • Evacuate & Ventilate: If the spill is powder and airborne, clear the immediate area to allow dust to settle.

  • PPE Upgrade: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles. If dust is present, use an N95 or P100 particulate respirator.

  • Neutralization (Optional but Recommended):

    • Cover the spill with a Citric Acid or Sodium Bisulfate spill kit to neutralize the basic amine.

    • Note: This will form a salt, reducing volatility.

  • Collection: Sweep neutralized material into a disposal bag. Wipe the surface with water and detergent.

  • Disposal: Treat all cleanup materials as Solid Waste (Scenario A above).

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[4] National Academies Press. [Link]

  • U.S. Environmental Protection Agency (EPA). (n.d.). Hazardous Waste Management: Segregation of Incompatible Waste.[5][6] EPA Guidelines 40 CFR 264.177. [Link][1][7][8]

  • American Chemical Society (ACS). (2015). Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety. [Link]

  • Taylor, P.H., et al. (2007). On the Incinerability of Highly Fluorinated Organic Compounds.[9] Combustion Science and Technology.[9] [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.